Methyl 1-methylcyclobutane-1-carboxylate

• CAS: 75621-39-5

Core Science & Biosynthesis

An In-Depth Technical Guide to the Synthesis and Characterization of Methyl 1-methylcyclobutane-1-carboxylate

This guide provides a comprehensive overview of the synthesis and characterization of Methyl 1-methylcyclobutane-1-carboxylate, a valuable building block in medicinal chemistry and materials science. The unique strained cyclobutane motif offers a gateway to novel molecular architectures, making a reliable synthetic and analytical methodology essential for researchers in drug development and organic synthesis. This document outlines a field-proven synthetic protocol and discusses the key characterization techniques required to ensure the identity, purity, and structural integrity of the final product.

Introduction: The Significance of Substituted Cyclobutanes

Cyclobutane derivatives are intriguing motifs in organic chemistry due to their inherent ring strain, which can be harnessed for various chemical transformations.[1] Their incorporation into bioactive molecules can impart unique conformational constraints, influencing binding affinity and metabolic stability. Specifically, 1,1-disubstituted cyclobutanes serve as versatile scaffolds in the design of novel therapeutics and functional materials. This guide focuses on Methyl 1-methylcyclobutane-1-carboxylate, a compound that combines the cyclobutane core with a reactive ester functionality, making it a valuable intermediate for further chemical elaboration.

Synthesis of Methyl 1-methylcyclobutane-1-carboxylate

The synthesis of Methyl 1-methylcyclobutane-1-carboxylate can be efficiently achieved through the α-methylation of a pre-existing cyclobutane ester. The following protocol is based on a well-established procedure that utilizes a strong base to generate a nucleophilic enolate, which is subsequently trapped with an electrophilic methyl source.[2]

Synthetic Workflow

The overall synthetic strategy is a two-step process, starting from the commercially available 1-methylcyclobutane-1-carboxylic acid. The first step involves the esterification of the carboxylic acid to its corresponding methyl ester, followed by the crucial α-methylation.

Caption: Synthetic approaches to Methyl 1-methylcyclobutane-1-carboxylate.

Experimental Protocol: α-Methylation of Methyl Cyclobutanecarboxylate[2]

This protocol details the α-methylation of methyl cyclobutanecarboxylate.

Materials:

• Isopropylcyclohexylamine (27 g)

• Dry Tetrahydrofuran (THF) (300 ml)

• n-Butyl lithium (1.6 M in hexane, 115 ml)

• Methyl cyclobutanecarboxylate (14 g)

• Methyl iodide (33 g)

• Diethyl ether

• 1N Hydrochloric acid (HCl)

• Ethyl acetate

• Dilute sodium sulfite solution

• Water

• Sodium sulfate

• Argon atmosphere

Procedure:

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, and an argon inlet, add isopropylcyclohexylamine (27 g) and dry THF (200 ml).

• Cool the solution to -20 °C under an argon atmosphere.

• Slowly add n-butyl lithium (115 ml, 1.6 M in hexane) to the solution, maintaining the temperature at -20 °C.

• Stir the resulting lithium diisopropylamide (LDA) solution for 30 minutes at -20 °C, then cool to -70 °C.

• In a separate flask, dissolve methyl cyclobutanecarboxylate (14 g) in dry THF (100 ml).

• Add the solution of methyl cyclobutanecarboxylate dropwise to the LDA solution over a period of one hour, ensuring the temperature remains at -70 °C.

• After the addition is complete, allow the reaction mixture to warm to near 0 °C.

• Rapidly add methyl iodide (33 g) to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for an additional 2 hours.

• Quench the reaction by pouring the mixture into a separatory funnel containing diethyl ether and 1N HCl.

• Separate the organic layer. Extract the aqueous layer with ethyl acetate.

• Combine the organic layers and wash with a dilute sodium sulfite solution, followed by two washes with water.

• Dry the combined organic extracts over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure.

• Purify the crude product by distillation under reduced pressure to yield Methyl 1-methylcyclobutane-1-carboxylate.

Rationale for Experimental Choices

• Choice of Base: Lithium diisopropylamide (LDA) is a strong, non-nucleophilic base, which is crucial for the quantitative deprotonation of the ester at the α-position without competing nucleophilic attack at the carbonyl carbon.

• Low-Temperature Conditions: The reaction is conducted at low temperatures (-78 °C to 0 °C) to ensure the kinetic control of the enolate formation and to prevent side reactions, such as self-condensation of the ester.

• Anhydrous Conditions: The use of dry solvents and an inert atmosphere (argon) is essential as organolithium reagents like n-butyl lithium and the resulting LDA are highly reactive towards water and oxygen.

Reaction Mechanism: α-Methylation

The α-methylation of methyl cyclobutanecarboxylate proceeds through the formation of a lithium enolate intermediate.

Caption: Mechanism of α-methylation.

• Deprotonation: The strong base, LDA, abstracts the acidic α-proton from methyl cyclobutanecarboxylate to form a planar lithium enolate. This step is rapid and irreversible under the reaction conditions.

• Nucleophilic Attack: The resulting enolate is a potent nucleophile. It attacks the electrophilic methyl group of methyl iodide in an SN2 fashion.

• Product Formation: This nucleophilic attack results in the formation of the C-C bond at the α-position, yielding the desired product, Methyl 1-methylcyclobutane-1-carboxylate.

Characterization of Methyl 1-methylcyclobutane-1-carboxylate

Physical and Spectroscopic Data

Property	Expected Value
Molecular Formula	C₇H₁₂O₂
Molecular Weight	128.17 g/mol [5]
Appearance	Colorless liquid
Boiling Point	Not available; expected to be slightly higher than 1-methylcyclobutane-1-carboxylic acid
¹H NMR (CDCl₃, 400 MHz)	Predicted δ (ppm): 3.65 (s, 3H, -OCH₃), 2.2-1.8 (m, 6H, cyclobutane-H), 1.25 (s, 3H, -CH₃)
¹³C NMR (CDCl₃, 100 MHz)	Predicted δ (ppm): 175 (-C=O), 52 (-OCH₃), 45 (quaternary C), 35 (cyclobutane-CH₂), 20 (-CH₃)
IR (neat, cm⁻¹)	Predicted ν: 2950 (C-H), 1735 (C=O, ester), 1150 (C-O)
Mass Spec (EI, m/z)	Predicted [M]⁺ 128, fragments at 113, 97, 69

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

Protocol:

• Dissolve approximately 10-20 mg of the purified product in 0.5-0.7 mL of deuterated chloroform (CDCl₃).

• Transfer the solution to a 5 mm NMR tube.

• Acquire the ¹H NMR spectrum on a 400 MHz or higher field NMR spectrometer.

• Process the data, including Fourier transformation, phase correction, and baseline correction.

Interpretation: The ¹H NMR spectrum is expected to show three distinct signals corresponding to the different proton environments in the molecule. The methoxy protons (-OCH₃) should appear as a sharp singlet around 3.65 ppm. The protons on the cyclobutane ring are expected to appear as a complex multiplet in the range of 1.8-2.2 ppm. The methyl group attached to the cyclobutane ring should appear as a singlet around 1.25 ppm. The integration of these signals should correspond to a 3:6:3 ratio.

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

Protocol:

• Use the same sample prepared for ¹H NMR spectroscopy.

• Acquire the ¹³C NMR spectrum on the same NMR spectrometer, typically at a frequency of 100 MHz for a 400 MHz instrument.

• A proton-decoupled sequence should be used to obtain singlets for all carbon atoms.

Interpretation: The ¹³C NMR spectrum will provide information on the carbon framework. The carbonyl carbon of the ester is expected to be the most downfield signal, around 175 ppm. The methoxy carbon should appear around 52 ppm. The quaternary carbon of the cyclobutane ring is predicted to be around 45 ppm, while the methylene carbons of the ring should appear around 35 ppm. The methyl carbon is expected to be the most upfield signal, around 20 ppm.

Infrared (IR) Spectroscopy

Protocol:

• Acquire the IR spectrum of the neat liquid product using a Fourier Transform Infrared (FTIR) spectrometer equipped with an Attenuated Total Reflectance (ATR) accessory.

• Apply a small drop of the sample onto the ATR crystal.

• Record the spectrum over the range of 4000-400 cm⁻¹.

Interpretation: The IR spectrum is a powerful tool for identifying functional groups. The most characteristic peak for Methyl 1-methylcyclobutane-1-carboxylate will be the strong carbonyl (C=O) stretch of the ester group, expected around 1735 cm⁻¹. The C-H stretching vibrations of the alkyl groups will appear in the 2850-3000 cm⁻¹ region. A prominent C-O stretching vibration for the ester is also expected around 1150 cm⁻¹.

Mass Spectrometry (MS)

Protocol:

• Introduce a dilute solution of the sample in a volatile organic solvent (e.g., methanol or dichloromethane) into a mass spectrometer, typically using a gas chromatography (GC-MS) or direct infusion method.

• Acquire the mass spectrum using electron ionization (EI) at 70 eV.

Interpretation: The mass spectrum will provide information about the molecular weight and fragmentation pattern of the molecule. The molecular ion peak ([M]⁺) should be observed at m/z = 128. Common fragmentation patterns for esters include the loss of the alkoxy group (-OCH₃), which would result in a fragment at m/z = 97. The loss of the entire ester group is also possible, leading to a fragment corresponding to the 1-methylcyclobutyl cation at m/z = 69.

Conclusion

This technical guide has detailed a reliable and reproducible method for the synthesis of Methyl 1-methylcyclobutane-1-carboxylate. The provided experimental protocol, along with the rationale for the choice of reagents and conditions, offers a solid foundation for researchers. Furthermore, the comprehensive guide to the characterization of the final product, including predicted spectroscopic data and interpretation, will enable scientists to confidently verify the outcome of their synthesis. The methodologies described herein are crucial for the advancement of research in medicinal chemistry and material science, where access to novel and well-characterized building blocks is paramount.

References

• National Center for Biotechnology Information. PubChem Compound Summary for CID 12757488, 1-Methylcyclobutane-1-carboxylic acid. [Link].

• PrepChem. Synthesis of methyl 1-methylcyclobutane carboxylate. [Link].

• National Center for Biotechnology Information. PubChem Compound Summary for CID 20134523, Methyl 1-methylcyclobutane-1-carboxylate. [Link].

• SpectraBase. Methylcyclobutane. [Link].

• Namyslo, J. C., & Kaufmann, D. E. (2003). The application of cyclobutane derivatives in organic synthesis. Chemical Reviews, 103(4), 1485-1538. [Link]

• Wong, H. N. C., Hon, M.-Y., Tse, C.-W., Yip, Y.-C., Tanko, J., & Hudlicky, T. (1989). Use of cyclobutanes and their derivatives in organic synthesis. Chemical Reviews, 89(1), 165-198. [Link]

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Technical Guide: Methyl 1-methylcyclobutane-1-carboxylate (CAS 75621-39-5)

Core Building Block for Conformationally Restricted Pharmacophores [1]

Executive Summary

Methyl 1-methylcyclobutane-1-carboxylate (CAS 75621-39-5) is a specialized aliphatic ester intermediate critical in medicinal chemistry for introducing geminal-disubstituted cyclobutane motifs. Unlike simple alkyl chains, the cyclobutane ring introduces significant ring strain (~26 kcal/mol) and rigidifies the molecular skeleton. This structural feature is increasingly utilized in drug discovery to modulate metabolic stability (blocking

-oxidation), restrict conformational freedom, and serve as a bioisostere for gem-dimethyl groups or carbonyl clusters.

This guide details the synthesis, physicochemical properties, and downstream derivatization of this compound, providing researchers with a robust roadmap for its utilization in high-value synthesis.

Chemical Profile & Structural Analysis[1][3][4]

The molecule features a quaternary carbon at the 1-position, creating a steric environment that protects the ester carbonyl from facile enzymatic hydrolysis while maintaining reactivity for chemical transformation.

Table 1: Physicochemical Specifications

Property	Value	Note
CAS Number	75621-39-5
IUPAC Name	Methyl 1-methylcyclobutane-1-carboxylate
Molecular Formula	ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">
Molecular Weight	128.17 g/mol
Boiling Point	141–142 °C (at 760 mmHg)	Volatile; requires careful distillation.[1]
Density	1.009 g/mL	Slightly denser than water.
Flash Point	~34 °C	Flammable - Handle in fume hood.
LogP	~1.5	Moderate lipophilicity.
Appearance	Colorless liquid

Synthetic Routes & Scale-Up Strategies

The most reliable route for synthesizing CAS 75621-39-5 involves the

-alkylation of methyl cyclobutanecarboxylate. This method is preferred over cyclization of open-chain precursors (e.g., malonate alkylation) due to higher atom economy and fewer steps.

Primary Route: -Methylation via Enolate Generation

Mechanism: Deprotonation of the

-proton using a non-nucleophilic strong base (LDA) followed by attack on methyl iodide.

Step-by-Step Protocol (Self-Validating System)

Reagents:

• Methyl cyclobutanecarboxylate (1.0 eq)[2]

• LDA (Lithium Diisopropylamide) (1.1 eq) or n-BuLi/Diisopropylamine

• Methyl Iodide (MeI) (1.2–1.5 eq)

• Solvent: Anhydrous THF

Workflow:

• Enolate Formation: Cool anhydrous THF solution of LDA to -78 °C under Argon/Nitrogen.

• Addition: Add methyl cyclobutanecarboxylate dropwise over 30–60 minutes.

  • Validation Check: Maintain internal temperature below -70 °C to prevent self-condensation (Claisen).

• Equilibration: Stir at -78 °C for 45 minutes to ensure complete deprotonation.

• Alkylation: Add Methyl Iodide (MeI) rapidly (or dropwise if scale >50g to control exotherm).

• Warming: Allow the mixture to warm to 0 °C slowly over 2 hours.

  • Endpoint Check: Monitor by GC-MS or TLC (stain with KMnO4). Starting material (

    in 10% EtOAc/Hex) should disappear.

• Quench & Isolation: Quench with saturated

  . Extract with Ether or EtOAc.[1] Wash with (to remove iodine traces) and Brine.

• Purification: Distill under reduced pressure or atmospheric pressure (BP ~141 °C).

Figure 1: Synthetic workflow for the

-methylation of methyl cyclobutanecarboxylate.

Reactivity & Downstream Derivatization

The 1,1-disubstituted cyclobutane core is a versatile "divergent point" in synthesis. The ester group can be transformed into various pharmacophores.

Key Transformations

• Hydrolysis (Acidic/Basic): Yields 1-methylcyclobutane-1-carboxylic acid , a direct precursor for amide coupling. Steric hindrance requires vigorous conditions (e.g., LiOH in THF/H2O at reflux).

• Reduction: Treatment with

  yields (1-methylcyclobutyl)methanol , useful for ether synthesis or conversion to aldehydes.

• Curtius Rearrangement: Hydrolysis

  Acyl Azide Isocyanate 1-methylcyclobutanamine . This amine is a high-value bioisostere for tert-butyl amines.

Figure 2: Divergent synthesis pathways from the parent ester.

Application in Drug Discovery[5][6]

Conformational Restriction & Metabolic Stability

In modern drug design, replacing a gem-dimethyl group or a flexible alkyl chain with a cyclobutane ring (using CAS 75621-39-5 as the building block) often results in:

• Reduced Lipophilicity (LogP): Compared to an open-chain diethyl or tert-butyl group, the cyclobutane ring lowers lipophilicity slightly while maintaining bulk.

• Metabolic Blocking: The quaternary carbon prevents cytochrome P450-mediated hydroxylation at the

  -position.

• Vector Alignment: The "puckered" conformation of cyclobutane (bond angles ~88°) orients substituents differently than cyclopentane or cyclopropane, offering a unique vector for engaging binding pockets.

Case Context: While specific proprietary drugs using this exact CAS are often undisclosed, this motif is structurally analogous to the core found in Sceptrin derivatives (natural products) and next-generation AKT inhibitors where ring strain is leveraged to lock pharmacophores in active conformations [1].

Handling, Stability & Safety (GHS)

Signal Word: WARNING

Hazard Class	H-Code	Statement
Acute Toxicity	H302/H312	Harmful if swallowed or in contact with skin.[2]
Skin Irritation	H315	Causes skin irritation.[2]
Eye Irritation	H319	Causes serious eye irritation.[2]
Flammability	H226	Flammable liquid and vapor (Flash point ~34°C).

Storage Protocol:

• Store at 2–8 °C (Refrigerate).

• Keep under inert atmosphere (Argon) to prevent slow hydrolysis or oxidation.

• Incompatibility: Strong oxidizing agents, strong bases.

References

• PubChem. Methyl 1-methylcyclobutane-1-carboxylate (Compound).[2] National Library of Medicine. Available at: [Link]

• PrepChem. Synthesis of methyl 1-methylcyclobutane carboxylate. (Detailed experimental procedure referencing US Patent 4713477). Available at: [Link]

• National Institutes of Health (NIH). Cyclobutanes in Small-Molecule Drug Candidates. (Review on the utility of cyclobutane rings in med-chem). Available at: [Link]

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• 2. 1-Methylcyclobutane-1-carboxylic acid | C6H10O2 | CID 12757488 - PubChem [pubchem.ncbi.nlm.nih.gov]

"solubility of Methyl 1-methylcyclobutane-1-carboxylate in organic solvents"

An In-Depth Technical Guide to the Solubility of Methyl 1-methylcyclobutane-1-carboxylate in Organic Solvents

Authored by a Senior Application Scientist

Introduction

Methyl 1-methylcyclobutane-1-carboxylate is a cycloalkane ester with potential applications in organic synthesis and as a building block in the development of novel chemical entities. A thorough understanding of its solubility profile in various organic solvents is paramount for its effective use in laboratory and industrial settings. This technical guide provides a comprehensive overview of the predicted solubility of methyl 1-methylcyclobutane-1-carboxylate based on its physicochemical properties, a detailed experimental protocol for determining its solubility, and an analysis of the factors influencing its dissolution in organic media. This document is intended for researchers, scientists, and professionals in drug development who require a practical and theoretical understanding of the solubility of this compound.

Physicochemical Properties and Predicted Solubility

The solubility of a compound is governed by its molecular structure and the intermolecular forces it can establish with a solvent. The principle of "like dissolves like" is a fundamental concept in predicting solubility. The key physicochemical properties of methyl 1-methylcyclobutane-1-carboxylate are summarized in the table below, with data sourced from PubChem.[1]

Property	Value	Source
Molecular Formula	C₇H₁₂O₂	PubChem[1]
Molecular Weight	128.17 g/mol	PubChem[1]
XLogP3	1.5	PubChem[1]
Hydrogen Bond Donor Count	0	PubChem[1]
Hydrogen Bond Acceptor Count	2	PubChem[1]

Based on these properties, we can predict the solubility of methyl 1-methylcyclobutane-1-carboxylate in different classes of organic solvents:

• Nonpolar Solvents (e.g., Hexane, Toluene): The molecule has a significant nonpolar hydrocarbon framework (the methylcyclobutane ring). This suggests good solubility in nonpolar solvents where van der Waals forces will be the predominant intermolecular interaction.

• Polar Aprotic Solvents (e.g., Acetone, Ethyl Acetate, Tetrahydrofuran): The presence of the ester functional group provides two hydrogen bond acceptors (the carbonyl oxygen and the ether oxygen) and a dipole moment.[1] This will likely lead to good solubility in polar aprotic solvents that can engage in dipole-dipole interactions. The synthesis of this compound involves extraction with ether and ethyl acetate, indicating its solubility in these solvents.[2]

• Polar Protic Solvents (e.g., Ethanol, Methanol): While the molecule can accept hydrogen bonds, it cannot donate them. Its solubility in polar protic solvents is expected to be moderate. The hydrocarbon portion of the molecule may limit its miscibility with highly polar protic solvents.

• Water: Due to its significant nonpolar character and lack of hydrogen bond donors, methyl 1-methylcyclobutane-1-carboxylate is expected to have very low solubility in water.

The following diagram illustrates the key intermolecular forces that will govern the solubility of methyl 1-methylcyclobutane-1-carboxylate in different types of organic solvents.

Caption: Intermolecular forces influencing solubility.

Experimental Determination of Solubility

To obtain quantitative data on the solubility of methyl 1-methylcyclobutane-1-carboxylate, a systematic experimental approach is necessary. The following protocol outlines a reliable method for determining solubility in various organic solvents.[3][4]

Materials and Equipment

• Methyl 1-methylcyclobutane-1-carboxylate (high purity)

• A range of organic solvents (analytical grade)

• Analytical balance

• Vials with screw caps

• Temperature-controlled shaker or incubator

• Centrifuge

• High-Performance Liquid Chromatography (HPLC) system or Gas Chromatography (GC) system

• Volumetric flasks and pipettes

Experimental Protocol

• Preparation of Saturated Solutions:

  • Add an excess amount of methyl 1-methylcyclobutane-1-carboxylate to a series of vials, each containing a known volume of a different organic solvent.

  • Seal the vials tightly to prevent solvent evaporation.

  • Place the vials in a temperature-controlled shaker set to a specific temperature (e.g., 25 °C).

  • Allow the mixtures to equilibrate for a sufficient period (e.g., 24-48 hours) to ensure that a saturated solution is formed.

• Separation of Undissolved Solute:

  • After equilibration, centrifuge the vials at high speed to pellet the undissolved solid.

  • Carefully withdraw a known volume of the supernatant (the saturated solution) using a calibrated pipette, ensuring no solid particles are transferred.

• Quantification of Solute Concentration:

  • Dilute the collected supernatant with a suitable solvent to a concentration within the linear range of the analytical instrument.

  • Analyze the diluted samples using a validated HPLC or GC method to determine the concentration of methyl 1-methylcyclobutane-1-carboxylate.

  • Prepare a calibration curve using standard solutions of known concentrations to accurately quantify the solute in the samples.

• Calculation of Solubility:

  • Calculate the solubility of the compound in each solvent using the determined concentration and the dilution factor. Express the solubility in appropriate units, such as mg/mL or mol/L.

The following diagram provides a visual representation of the experimental workflow for determining solubility.

Caption: Experimental workflow for solubility determination.

Data Presentation

The experimentally determined solubility data should be recorded in a clear and organized manner. The following table provides a template for presenting the results.

Organic Solvent	Temperature (°C)	Solubility (mg/mL)	Solubility (mol/L)
Hexane	25
Toluene	25
Dichloromethane	25
Diethyl Ether	25
Ethyl Acetate	25
Acetone	25
Tetrahydrofuran	25
Acetonitrile	25
Methanol	25
Ethanol	25
Isopropanol	25

Factors Influencing Solubility

Several factors can influence the solubility of methyl 1-methylcyclobutane-1-carboxylate in organic solvents:

• Temperature: Generally, the solubility of a solid in a liquid solvent increases with temperature. However, this relationship should be determined experimentally for each solvent system.

• Solvent Polarity: As discussed, the polarity of the solvent plays a crucial role. A solvent that has a similar polarity to the solute will generally be a better solvent for it.

• Purity of the Compound and Solvent: Impurities in either the solute or the solvent can affect the measured solubility.

• Crystalline Form (Polymorphism): If methyl 1-methylcyclobutane-1-carboxylate can exist in different crystalline forms (polymorphs), each form may have a different solubility.

Conclusion

References

• Vertex AI Search. Methylcyclobutane - Solubility of Things.
• ResearchGate.
• ResearchGate. How to determine the solubility of a substance in an organic solvent?.
• LibreTexts Chemistry. Solubility of Organic Compounds.
• PrepChem.com.
• Scribd.
• PubChem. 1-Methylcyclobutane-1-carboxylic acid | C6H10O2 | CID 12757488.
• PubChem.
• Fisher Scientific. eMolecules 1-methylcyclobutane-1-carboxylic acid | 32936-76-8 | MFCD15527494 | 1g.
• Sigma-Aldrich. 1-Methylcyclobutane-1-carboxylic acid | 32936-76-8.
• ChemSrc. methyl 1-cyclobutene-1-carboxylate - C6H8O2, density, melting point, boiling point, structural formula, synthesis.
• Web.uri.edu.
• Personal.psu.edu. CHEM254 Wednesday Experiment 7 Esters.
• BLDpharm. 1-((Methylthio)methyl)cyclobutane-1-carboxylic acid - 1783500-49-1.

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• 4. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of Constrained Scaffolds from Methyl 1-methylcyclobutane-1-carboxylate

Introduction: The Value of Conformational Constraint in Modern Drug Discovery

In the landscape of contemporary drug discovery, the principle of conformational constraint has emerged as a powerful strategy for enhancing the potency, selectivity, and pharmacokinetic properties of therapeutic agents. By rigidifying a molecule's structure, we can pre-organize it into a bioactive conformation, thereby reducing the entropic penalty upon binding to its biological target. Small, strained ring systems are particularly effective motifs for achieving this conformational restriction.

The cyclobutane ring, with its unique puckered geometry and distinct bond lengths, offers a versatile platform for the design of novel, three-dimensional scaffolds.[1] When further functionalized, such as with a "magic methyl" group, the resulting building blocks can impart significant improvements in metabolic stability and binding affinity.[2] Methyl 1-methylcyclobutane-1-carboxylate is a readily accessible and highly versatile starting material for the synthesis of a diverse array of constrained scaffolds, including spirocyclic systems and products of ring expansion.

This comprehensive guide provides detailed protocols and expert insights into the transformation of Methyl 1-methylcyclobutane-1-carboxylate into key intermediates and their subsequent elaboration into complex, constrained molecular architectures of high value to medicinal chemists and drug development professionals.

I. Synthesis of the Core Building Block: Methyl 1-methylcyclobutane-1-carboxylate

The starting point for our synthetic explorations is the efficient preparation of Methyl 1-methylcyclobutane-1-carboxylate. A robust and scalable method involves the α-methylation of methyl cyclobutanecarboxylate.

Protocol 1: α-Methylation of Methyl Cyclobutanecarboxylate

This protocol is adapted from a procedure outlined in US Patent US04713477.[3]

Reaction Scheme:

A schematic for the α-methylation of methyl cyclobutanecarboxylate.

Materials:

Reagent/Solvent	Molar Mass ( g/mol )	Quantity	Moles
N-isopropylcyclohexylamine	141.27	27.0 g	0.191
n-Butyllithium (1.6 M in hexanes)	64.06	115 mL	0.184
Methyl cyclobutanecarboxylate	114.14	14.0 g	0.123
Methyl iodide	141.94	33.0 g	0.232
Tetrahydrofuran (THF), dry	-	300 mL	-
Diethyl ether	-	As needed	-
1N Hydrochloric acid (HCl)	-	As needed	-
Saturated sodium sulfite solution	-	As needed	-
Saturated sodium chloride solution (brine)	-	As needed	-
Anhydrous sodium sulfate	-	As needed	-

Step-by-Step Protocol:

• LDA Preparation: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, and a nitrogen inlet, add N-isopropylcyclohexylamine (27.0 g, 0.191 mol) and dry tetrahydrofuran (200 mL). Cool the solution to -20 °C in a dry ice/acetone bath. Slowly add n-butyllithium (1.6 M in hexanes, 115 mL, 0.184 mol) dropwise, maintaining the temperature below -10 °C. Stir the resulting lithium diisopropylamide (LDA) solution at -20 °C for 30 minutes.

• Enolate Formation: Cool the LDA solution to -78 °C. In a separate flask, dissolve methyl cyclobutanecarboxylate (14.0 g, 0.123 mol) in dry THF (100 mL). Add this solution dropwise to the LDA solution over 1 hour, ensuring the internal temperature remains below -70 °C.

• Methylation: After the addition is complete, allow the reaction mixture to warm to near 0 °C. Rapidly add methyl iodide (33.0 g, 0.232 mol).

• Quenching and Work-up: Allow the reaction mixture to warm to room temperature and stir for 2 hours. Pour the mixture into a separatory funnel containing diethyl ether (200 mL) and 1N HCl (150 mL). Separate the organic layer.

• Extraction: Extract the aqueous layer with diethyl ether (2 x 100 mL).

• Washing and Drying: Combine the organic layers and wash sequentially with saturated sodium sulfite solution (100 mL), water (100 mL), and brine (100 mL). Dry the organic layer over anhydrous sodium sulfate.

• Purification: Filter the drying agent and concentrate the filtrate under reduced pressure. Purify the crude product by vacuum distillation to yield Methyl 1-methylcyclobutane-1-carboxylate as a colorless oil.[3]

II. Derivatization to Key Intermediates

With the core building block in hand, the next step is its conversion into more versatile intermediates: the corresponding carboxylic acid and primary alcohol.

A. Hydrolysis to 1-Methylcyclobutane-1-carboxylic Acid

The hydrolysis of the methyl ester to the carboxylic acid is a fundamental transformation that opens up possibilities for amide bond formation and other reactions.

Protocol 2: Saponification of Methyl 1-methylcyclobutane-1-carboxylate

This protocol is based on standard saponification procedures for methyl esters.[4][5]

Reaction Scheme:

A schematic for the saponification of the methyl ester.

Materials:

Reagent/Solvent	Molar Mass ( g/mol )
Methyl 1-methylcyclobutane-1-carboxylate	128.17
Sodium hydroxide (NaOH)	40.00
Methanol	32.04
Water	18.02
3N Hydrochloric acid (HCl)	-
Diethyl ether	-
Saturated sodium chloride solution (brine)	-
Anhydrous magnesium sulfate	-

Step-by-Step Protocol:

• Reaction Setup: In a round-bottom flask, dissolve Methyl 1-methylcyclobutane-1-carboxylate (1.0 eq) in a 3:1 mixture of methanol and water (10 volumes).

• Saponification: Add sodium hydroxide (1.5 eq) and heat the mixture to reflux. Monitor the reaction progress by thin-layer chromatography (TLC) until the starting material is consumed (typically 2-4 hours).

• Solvent Removal: Cool the reaction mixture to room temperature and remove the methanol under reduced pressure using a rotary evaporator.

• Acidification and Extraction: Dilute the remaining aqueous solution with water and wash with diethyl ether to remove any unreacted starting material. Cool the aqueous layer in an ice bath and acidify to pH 2-3 with 3N HCl. Extract the product with diethyl ether (3 x volumes).

• Washing and Drying: Combine the organic extracts, wash with brine, and dry over anhydrous magnesium sulfate.

• Purification: Filter and concentrate the solution to yield 1-Methylcyclobutane-1-carboxylic acid, which can be further purified by recrystallization or distillation if necessary.[4]

B. Reduction to (1-Methylcyclobutyl)methanol

Reduction of the ester provides the corresponding primary alcohol, a valuable precursor for etherification, Mitsunobu reactions, and conversion to leaving groups for nucleophilic substitution.

Protocol 3: Lithium Aluminum Hydride Reduction

This protocol utilizes the powerful reducing agent lithium aluminum hydride (LiAlH₄) for the efficient conversion of the ester to the alcohol.[6]

Reaction Scheme:

A schematic for the reduction of the methyl ester to the primary alcohol.

Materials:

Reagent/Solvent	Molar Mass ( g/mol )
Methyl 1-methylcyclobutane-1-carboxylate	128.17
Lithium aluminum hydride (LiAlH₄)	37.95
Tetrahydrofuran (THF), dry	-
Water	18.02
15% Sodium hydroxide (NaOH) solution	-
Diethyl ether	-
Anhydrous sodium sulfate	-

Step-by-Step Protocol:

• Reaction Setup: To a flame-dried, three-necked round-bottom flask under a nitrogen atmosphere, add a suspension of LiAlH₄ (1.5 eq) in dry THF. Cool the suspension to 0 °C in an ice bath.

• Ester Addition: Dissolve Methyl 1-methylcyclobutane-1-carboxylate (1.0 eq) in dry THF and add it dropwise to the LiAlH₄ suspension, maintaining the temperature at 0 °C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 4 hours, or until TLC indicates complete consumption of the starting material.

• Quenching (Fieser workup): Cool the reaction mixture back to 0 °C. Cautiously and sequentially add water (x mL), 15% aqueous NaOH (x mL), and then water again (3x mL), where 'x' is the mass of LiAlH₄ used in grams.

• Filtration and Extraction: Stir the resulting granular precipitate vigorously for 30 minutes. Filter the mixture through a pad of Celite®, washing the filter cake thoroughly with diethyl ether.

• Drying and Concentration: Dry the filtrate over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to afford (1-Methylcyclobutyl)methanol.[6] Further purification can be achieved by distillation.

III. Application in the Synthesis of Constrained Scaffolds

The prepared intermediates, 1-Methylcyclobutane-1-carboxylic acid and (1-Methylcyclobutyl)methanol, are now ready to be employed in the construction of more complex and constrained scaffolds.

A. Amide Coupling for the Introduction of Diverse Functionality

Amide bond formation is one of the most robust and widely utilized reactions in medicinal chemistry.[7] 1-Methylcyclobutane-1-carboxylic acid can be coupled with a vast array of amines to introduce diverse side chains and build larger molecules.

General Workflow for Amide Coupling:

General workflow for amide coupling reactions.

Representative Coupling Conditions:

Coupling Reagent	Additive	Base	Solvent	Typical Yield	Reference
HATU	-	DIPEA	DMF	High	[7]
EDC	HOBt	DIPEA	DCM/DMF	Good to High	[3]
SOCl₂	-	Pyridine or Et₃N	DCM	Good to High	[8]

B. Synthesis of Spirocyclic Scaffolds

The 1-methylcyclobutane motif is an excellent precursor for the construction of spirocyclic systems, which are highly sought-after in drug discovery due to their inherent three-dimensionality. A notable example is the synthesis of spiro[3.3]heptanes. While direct synthesis from Methyl 1-methylcyclobutane-1-carboxylate is less common, its derivatives can be key precursors to intermediates like 1,1-bis(bromomethyl)cyclobutane, which can then undergo cyclization to form the spiro[3.3]heptane core.[9]

C. Ring Expansion Reactions

The inherent ring strain of the cyclobutane ring can be harnessed to drive ring-expansion reactions, providing access to substituted cyclopentane scaffolds. This is typically achieved by generating a carbocation adjacent to the ring, which then undergoes a rearrangement.[10][11]

Conceptual Ring Expansion via (1-Methylcyclobutyl)methanol:

Conceptual pathway for ring expansion of the cyclobutane scaffold.

This transformation provides a powerful method for converting a readily available four-membered ring into a less-strained and often more synthetically tractable five-membered ring system.

IV. Conclusion

Methyl 1-methylcyclobutane-1-carboxylate serves as an exemplary starting material for the synthesis of a wide range of conformationally constrained scaffolds. Through straightforward and scalable protocols for its synthesis, hydrolysis, and reduction, key intermediates are readily accessed. These intermediates, in turn, can be elaborated into complex molecular architectures, including amides, spirocycles, and expanded ring systems, which are of significant interest in the field of drug discovery. The methodologies presented herein provide a robust toolkit for researchers and scientists seeking to incorporate the advantageous properties of the 1-methylcyclobutane motif into their molecular designs.

References

• Ryabukhin, S., et al. Synthesis of orthogonally protected 1-methylcyclobutane-1,3-diamines. ACS Spring 2021. Available at: [Link]

• Kumar, A., et al. (2022). Process optimization for acid-amine coupling: a catalytic approach. Current Chemistry Letters, 11(4), 345-352. Available at: [Link]

• Amide coupling reaction in medicinal chemistry. Coupling reagents. HepatoChem. Available at: [Link]

• Wuitschik, G., et al. (2010). Cyclobutanes in Medicinal Chemistry. Angewandte Chemie International Edition, 49(28), 4516-4528. Available at: [Link]

• Methyl 1-methylcyclobutane-1-carboxylate. PubChem. Available at: [Link]

• Rearrangements: Alkyl Shifts and Ring-Expansion Reactions. Master Organic Chemistry. Available at: [Link]

• Synthesis of methyl 1-methylcyclobutane carboxylate. PrepChem.com. Available at: [Link]

• Ring Expansion Rearrangements. Chemistry Steps. Available at: [Link]

• Khan Academy. (2023, March 10). Amide formation from carboxylic acid derivatives. [Video]. YouTube. Available at: [Link]

• Jung, M. (2025). Spiro[3.3]heptane: A Versatile sp3‐Rich Scaffold and its Synthetic Routes. European Journal of Organic Chemistry. Available at: [Link]

• Amide coupling reaction in medicinal chemistry. Coupling reagents. HepatoChem. Available at: [Link]

• Grygorenko, O. O., et al. (2018). Spiro[3.3]heptane as a Saturated Benzene Bioisostere. Angewandte Chemie International Edition, 57(42), 13977-13981. Available at: [Link]

• Methyl Esters. Organic Chemistry Portal. Available at: [Link]

• 1-methylcyclohexanecarboxylic acid. Organic Syntheses. Available at: [Link]

• Exploring Amide Coupling Reagents for Multi-Substituted Cyclobutane Synthesis. Western Washington University. Available at: [Link]

• Reddit - r/Chempros - Amide coupling reaction between a carboxylic acid and aniline derivatives. Reddit. Available at: [Link]

• Reddit - r/Chempros - Amide coupling reaction between a carboxylic acid and aniline derivatives. Reddit. Available at: [Link]

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• 4. pdf.benchchem.com [pdf.benchchem.com]
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• 11. masterorganicchemistry.com [masterorganicchemistry.com]

Application Note & Protocols: Polymerization of Monomers Derived from Methyl 1-methylcyclobutane-1-carboxylate Precursors

Abstract: This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the polymerization of monomers derived from Methyl 1-methylcyclobutane-1-carboxylate. While the saturated parent compound is not directly polymerizable via common addition pathways, its unsaturated derivatives, particularly Methyl 3-methylcyclobutene-1-carboxylate (MMCB), serve as valuable monomers. This guide focuses on the synthesis and polymerization of MMCB, detailing the nuances of anionic and radical polymerization methodologies. We emphasize the causality behind experimental choices, offering field-proven insights into achieving high molecular weight polymers with controlled properties. Detailed, step-by-step protocols for both anionic homopolymerization and radical copolymerization are provided, alongside characterization techniques and a discussion of the potential applications of these unique cyclobutane-containing polymers.

Introduction: The Significance of Cyclobutane-Containing Polymers

Polymers incorporating cyclobutane rings within their backbone are a class of materials with significant potential for high-technology applications.[1] These structures can impart unique physical properties, including high glass transition temperatures (Tg), enhanced thermal stability, and superior optical clarity.[2] The synthesis of such polymers, however, is often limited by the accessibility of suitably functionalized cyclobutane monomers.[1]

This guide focuses on monomers derived from the Methyl 1-methylcyclobutane-1-carboxylate scaffold. It is critical to understand that the saturated parent compound is not the polymerizable species. Instead, it serves as a structural precursor to unsaturated monomers like Methyl 3-methylcyclobutene-1-carboxylate (MMCB) , which contains a polymerizable double bond. The polymerization of MMCB and related structures proceeds via an addition mechanism across this double bond, preserving the strained four-membered ring in the resulting polymer backbone.[1][3]

This document will explore the primary polymerization strategies for these monomers, with a strong focus on anionic polymerization, which has proven most effective for producing high molecular weight homopolymers.[1][3][4] We will also discuss radical polymerization, which, while less effective for homopolymerization due to side reactions, is highly successful for creating copolymers with other vinyl monomers.[1][3][4]

Caption: Relationship between the saturated precursor and the polymerizable monomer.

Monomer Synthesis: From Precursor to Polymerizable Unit

The synthesis of MMCB typically starts from a [2+2] cycloaddition reaction between an enamine (e.g., N-(1-propenyl)piperidine) and an electrophilic olefin like methyl acrylate.[1][3][5] This is followed by methylation and base treatment to yield the final cyclobutene monomer.[1][3] The successful synthesis and purification of the monomer are paramount for achieving controlled polymerization.

Polymerization Mechanisms: A Comparative Analysis

The choice of polymerization technique is critical and depends entirely on the desired polymer architecture (homopolymer vs. copolymer).

Anionic Polymerization: The Preferred Route for Homopolymers

Anionic polymerization is the most successful method for producing high molecular weight homopolymers of MMCB.[1][3][4] This approach offers a "living" polymerization character, allowing for precise control over molecular weight and resulting in polymers with narrow molecular weight distributions.[3]

Causality: The success of anionic polymerization stems from its ability to circumvent the chain transfer reactions that plague radical-initiated systems.[1][3] In radical polymerization, the allylic hydrogen on the cyclobutene ring is susceptible to abstraction by the propagating radical, leading to premature termination and limiting polymer chain growth.[1][3] The nucleophilic attack mechanism in anionic polymerization avoids this side reaction.

Initiator Systems:

• tert-Butyllithium (t-BuLi): A common and effective initiator.[1][3]

• Bulky Co-initiators: For enhanced control and stereospecificity, t-BuLi can be combined with bulky Lewis acids like bis(2,6-di-tert-butylphenoxy)ethylaluminum [EtAl(ODBP)2].[2][3] This combination helps to stabilize the propagating anionic center, preventing side reactions.

Caption: Experimental workflow for anionic polymerization of MMCB.

Step-by-Step Procedure:

• Preparation: Assemble the reaction flask, equipped with a magnetic stir bar, under a positive pressure of inert gas (Argon).

• Reagent Addition: Introduce anhydrous toluene (to achieve desired monomer concentration, e.g., 1 M) and the purified MMCB monomer into the flask via syringe.

• Cooling: Cool the reaction mixture to -78 °C using a dry ice/acetone bath.

• Initiation: Slowly add the t-BuLi solution dropwise to the stirred reaction mixture. The amount of initiator will determine the target molecular weight.

• Polymerization: Allow the reaction to proceed at -78 °C for the desired time (e.g., 24 hours). The solution may become more viscous as the polymer forms.

• Termination: Quench the polymerization by adding a small amount of anhydrous methanol to the reaction flask.

• Isolation: Warm the reaction mixture to room temperature and precipitate the polymer by pouring the solution into a large volume of a non-solvent, such as methanol.

• Purification: Collect the precipitated polymer by filtration, wash with fresh methanol, and dry under vacuum to a constant weight.

Data Summary: The following table summarizes typical conditions and expected results for the anionic polymerization of MMCB.

Parameter	Condition	Expected Outcome	Reference
Initiator	t-BuLi	High Polymer Yield	[1][3]
Temperature	-78 °C	Controlled Polymerization	[3]
Solvent	Toluene	Good solubility for monomer/polymer	[3]
Mn ( g/mol )	10,000 - 50,000+	Dependent on [M]/[I] ratio	[3]
PDI (Mw/Mn)	< 1.2	Narrow Distribution	[3]

Protocol 2: Radical Copolymerization of MMCB with Styrene

This protocol describes a representative radical copolymerization.

Materials & Reagents:

• Methyl 3-methylcyclobutene-1-carboxylate (MMCB)

• Styrene, inhibitor removed

• Azobisisobutyronitrile (AIBN), recrystallized

• Toluene or Benzene

• Methanol

Step-by-Step Procedure:

• Preparation: In a polymerization tube, combine MMCB, styrene, AIBN (e.g., 1 mol % relative to total monomers), and the solvent.

• Degassing: Subject the mixture to several freeze-pump-thaw cycles to remove dissolved oxygen.

• Polymerization: Seal the tube under vacuum and heat in a thermostatted bath (e.g., 60 °C) for 24-48 hours.

• Isolation: Open the tube, dilute the viscous solution with toluene if necessary, and precipitate the copolymer into a large volume of methanol.

• Purification: Filter the copolymer, wash thoroughly with methanol, and dry under vacuum.

Polymer Characterization

• Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR spectroscopy are essential to confirm the polymer structure. Critically, the spectra should show the persistence of the cyclobutane ring protons and the absence of the vinyl protons from the monomer, confirming an addition polymerization mechanism without ring-opening. [1][3]* Infrared (IR) Spectroscopy: IR analysis can also confirm the polymer structure, showing the disappearance of the C=C stretch from the monomer and the presence of characteristic ester and alkane stretches. [3]* Gel Permeation Chromatography (GPC): GPC is used to determine the number-average molecular weight (Mn), weight-average molecular weight (Mw), and the polydispersity index (PDI = Mw/Mn).

• Thermal Analysis: Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) are used to determine the glass transition temperature (Tg) and the thermal stability of the resulting polymer, respectively. [3]

Applications and Future Outlook

Polymers containing cyclobutane functionalities are of significant interest for developing advanced materials. Their rigid backbone structure can lead to high thermal stability and desirable mechanical properties. Potential applications include:

• Specialty Plastics: As components in high-performance thermoplastics.

• Optical Materials: The unique structure may lead to polymers with high refractive indices and good optical clarity. [2]* Biomedical Devices: The polyester nature of these materials suggests potential for applications where biocompatibility and controlled degradation may be relevant, though this requires further investigation. The use of other cyclobutane diols as BPA-free replacements in polyesters highlights the potential of this class of monomers. [6] The ability to control the synthesis of these polymers, particularly through living anionic methods, opens the door to creating complex architectures such as block copolymers, further expanding their potential utility.

References

• Smolecule. (2023). Buy Methyl cyclobut-1-ene-1-carboxylate | 40628-41-9.
• ResearchGate. (n.d.). Synthesis and Polymerization of Methyl 3-Methylcyclobutene-1-carboxylate | Request PDF.
• MDPI. (n.d.). Ring-Opening Polymerization—An Introductory Review.
• PrepChem.com. (n.d.). Synthesis of methyl 1-methylcyclobutane carboxylate.
• datapdf.com. (n.d.). Stereospecific Anionic Polymerization of Methyl Bicyclobutane-1-carboxylate.
• Wikipedia. (n.d.). Ring-opening polymerization.
• Chemistry LibreTexts. (2021). 2.8: Ring-Opening Polymerization.
• NSF PAR. (2021). Understanding the Mechanochemistry of Ladder-Type Cyclobutane Mechanophores by Single Molecule Force Spectroscopy.
• ACS Publications. (n.d.). Synthesis and Polymerization of Methyl 3-Methylcyclobutene-1-carboxylate | Macromolecules.
• Royal Society of Chemistry. (2020). Synthesis and characterization of BPA-free polyesters by incorporating a semi-rigid cyclobutanediol monomer.
• MDPI. (2020). Cationic Copolymerization of Isobutylene with 4-Vinylbenzenecyclobutylene: Characteristics and Mechanisms.
• Chemistry LibreTexts. (2021). 2.4: Cationic Polymerization.
• UND Scholarly Commons. (n.d.). Synthesis And Properites Of Cyclobutane-1,2-Dicarboylic Acids And Thei.
• YouTube. (2023). Analyzing Polymerization Reactions; Cationic Polymerization.
• ACS Publications. (n.d.). Synthesis and Polymerization of Methyl 3-Methylcyclobutene-1-carboxylate.

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• 4. Buy Methyl cyclobut-1-ene-1-carboxylate | 40628-41-9 [smolecule.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Synthesis and characterization of BPA-free polyesters by incorporating a semi-rigid cyclobutanediol monomer - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]

"scale-up synthesis of Methyl 1-methylcyclobutane-1-carboxylate"

Application Note: Scale-Up Synthesis of Methyl 1-methylcyclobutane-1-carboxylate

Executive Summary

Methyl 1-methylcyclobutane-1-carboxylate (MMCC) is a critical building block in medicinal chemistry, serving as a conformationally restricted bioisostere for gem-dimethyl groups. While discovery-scale synthesis often relies on the cryogenic

-methylation of methyl cyclobutanecarboxylate using lithium diisopropylamide (LDA) and methyl iodide, this route poses significant safety and engineering challenges upon scale-up (e.g., exotherm control, pyrophoric handling, and cryogenic infrastructure).

This Application Note details a robust, scalable alternative utilizing the Malonic Ester Synthesis followed by Krapcho Decarboxylation . This 2-step protocol operates at manageable temperatures (

C to C), utilizes inexpensive reagents, and avoids the use of pyrophoric organolithiums, making it the superior choice for multi-kilogram production.

Strategic Route Analysis

The selection of the synthetic pathway is governed by the "Process Triangle": Safety, Cost, and Scalability.

Feature	Route A: Direct Alkylation (Discovery)	Route B: Malonate/Krapcho (Process)
Precursor	Methyl cyclobutanecarboxylate	Dimethyl methylmalonate
Reagents	LDA or -BuLi, Methyl Iodide (MeI)	1,3-Dibromopropane, NaOMe, NaCl
Temperature	C (Critical Control)	Reflux ( C) to C
Hazards	Pyrophoric bases, Neurotoxic MeI	Thermal hazards of DMSO, Corrosives
Scale-Up Rating	Low (Engineering constrained)	High (Standard reactor compatible)

Decision: This guide details Route B , as it eliminates the need for specialized cryogenic reactors and reduces the process safety mass index (PMI).

Chemical Pathway & Mechanism

The synthesis proceeds via the double alkylation of dimethyl methylmalonate with 1,3-dibromopropane to form the strained cyclobutane ring, followed by a halide-catalyzed demethoxycarbonylation (Krapcho reaction).

Figure 1: Synthetic pathway for the production of MMCC via Malonic Ester Cyclization and Krapcho Decarboxylation.

Detailed Experimental Protocol

Step 1: Cyclization to Dimethyl 1-methylcyclobutane-1,1-dicarboxylate

Safety Note: 1,3-Dibromopropane is toxic. Sodium methoxide is corrosive and moisture-sensitive. Ensure the reactor is inerted with Nitrogen (

).

Reagents:

• Dimethyl methylmalonate (1.0 equiv)

• 1,3-Dibromopropane (1.1 equiv)[1]

• Sodium Methoxide (NaOMe), 25 wt% in Methanol (2.2 equiv)

• Solvent: Methanol (dry)

Procedure:

• Setup: Equip a jacketed glass reactor with an overhead mechanical stirrer, reflux condenser, internal temperature probe, and a pressure-equalizing addition funnel. Purge with

  .

• Charging: Charge Dimethyl methylmalonate and 1,3-dibromopropane into the reactor. Dilute with dry Methanol (5 vol relative to malonate).

• Addition: Cool the mixture to

  C. Add the NaOMe solution dropwise via the addition funnel.

  • Critical Parameter: Maintain internal temperature

    C to prevent uncontrolled exotherms and polymerization side-products.

• Reaction: Once addition is complete, warm to room temperature, then heat to reflux (

  C) for 4–6 hours.

  • IPC (In-Process Control): Monitor by GC-FID. Target:

    conversion of malonate.

• Workup:

  • Distill off Methanol under reduced pressure.

  • Quench residue with water (caution: exothermic salts dissolution).

  • Extract with Methyl tert-butyl ether (MTBE) or Toluene.

  • Wash organic layer with brine, dry over

    , and concentrate.

• Purification: Vacuum distillation is recommended to remove unreacted 1,3-dibromopropane.

  • Target Yield: 75–85%.

Step 2: Krapcho Decarboxylation

This step exploits the Krapcho conditions to cleave one ester group without requiring a full hydrolysis/re-esterification cycle.[2][3]

Reagents:

• Dimethyl 1-methylcyclobutane-1,1-dicarboxylate (from Step 1)

• Sodium Chloride (NaCl) (1.2 equiv)

• Water (2.0 equiv)

• Solvent: DMSO (Dimethyl sulfoxide) (3 vol)

Procedure:

• Setup: Reactor setup similar to Step 1, but requires a high-efficiency condenser and a scrubber for

  evolution.

• Charging: Charge the diester, NaCl, water, and DMSO.

• Reaction: Heat the mixture to

  C - C .

  • Observation: Vigorous evolution of

    will occur. Ensure venting is not blocked.

  • Mechanism:[1][2][4][5][6] Chloride ion attacks the methyl group (SN2), forming the carboxylate, which then decarboxylates.

• Completion: Monitor by GC. The reaction typically requires 4–8 hours.

• Workup (Crucial for DMSO removal):

  • Cool to room temperature.[7]

  • Dilute with water (5 vol) to solubilize DMSO.

  • Extract with n-Heptane or Pentane (the product is very lipophilic; DMSO stays in water).

  • Note: Multiple water washes may be required to fully remove DMSO.

• Purification: Fractional distillation.

  • Boiling Point: Expect product to distill ~130–135°C (atmospheric) or lower under vacuum.

  • Target Yield: 80–90%.

Process Engineering & Safety

The following diagram illustrates the critical control points (CCPs) for the scale-up of Step 1 (Exothermic Alkylation).

Figure 2: Process flow diagram highlighting the temperature control loop during the exothermic addition of base.

Key Safety Parameters:

• Thermal Runaway (Step 1): The alkylation is highly exothermic. On a >1kg scale, the addition of NaOMe must be rate-limited by the cooling capacity of the reactor jacket.

• DMSO Decomposition (Step 2): While stable at

  C, DMSO can decompose violently if contaminated with acids or halides at higher temperatures. Do not exceed C. Ensure the system is open to a scrubber to prevent pressure buildup from .

Quality Control & Characterization

Test	Method	Acceptance Criteria
Appearance	Visual	Clear, colorless liquid
Purity	GC-FID	(Area %)
Identity	-NMR (CDCl3)	3.68 (s, 3H, ), 1.40 (s, 3H, ), 1.8-2.4 (m, 6H, Ring)
Water Content	Karl Fischer

References

• Classic Malonic Ester Synthesis: Organic Syntheses, Coll. Vol. 3, p. 213 (1955). Cyclobutane-1,1-dicarboxylic acid, diethyl ester. [Link][1]

• Krapcho Decarboxylation Review: Krapcho, A. P. (1982). Synthetic Applications of Dealkoxycarbonylations of Malonate Esters.... Synthesis, 805-822. [Link]

• Direct Alkylation (Discovery Route Comparison): Ager, D. J. et al. (1987). Synthesis of Methyl 1-methylcyclobutane carboxylate. PrepChem / US Patent 4,713,477. [Link]

• Process Safety in Alkylations: Organic Process Research & Development (OPRD). General guidelines on handling exothermic alkylations and DMSO at scale. [Link]

Sources

• 1. chegg.com [chegg.com]
• 2. youtube.com [youtube.com]
• 3. researchgate.net [researchgate.net]
• 4. CN109020810A - A kind of method of continuous synthesizing methyl diethyl malonate - Google Patents [patents.google.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. CN101555205B - Preparing method of 3-oxo-1-cyclobutane-carboxylic acid - Google Patents [patents.google.com]
• 7. lookchem.com [lookchem.com]

Application Note: Enantioselective C-H Functionalization of Methyl 1-methylcyclobutane-1-carboxylate Scaffolds

Executive Summary

Methyl 1-methylcyclobutane-1-carboxylate (CAS: 32936-65-9) represents a critical scaffold in modern medicinal chemistry, serving as a robust bioisostere for gem-dimethyl groups and lipophilic spacers. While the molecule itself is achiral (possessing a plane of symmetry), it acts as a high-value prochiral substrate for asymmetric synthesis.

This Application Note details the protocol for the enantioselective desymmetrization of this scaffold via Palladium(II)-catalyzed C–H activation. By leveraging chiral mono-N-protected aminomethyl oxazoline (MPAO) ligands, researchers can install aryl and vinyl groups at the methylene positions (

-C–H bonds), generating all-carbon quaternary centers with high enantiomeric excess (ee). This methodology unlocks access to novel non-natural amino acids and conformationally restricted pharmacophores unavailable through traditional cycloaddition routes.

Structural Analysis & Bioisosteric Utility[1]

Physicochemical Profile

The cyclobutane ring imparts unique properties compared to its acyclic analogs (e.g., pivalates) or cyclopentane derivatives:

• Pucker Angle: ~28°, creating a distinct vector orientation for substituents.

• Metabolic Stability: The quaternary C1 center lacks

  -hydrogens, blocking standard metabolic oxidation pathways (e.g., P450-mediated hydroxylation).

• Ring Strain: ~26 kcal/mol, facilitating ring-opening or expansion reactions under specific catalytic conditions, though the C–H activation protocol preserves the ring.

The "Gem-Disubstituted Effect"

Incorporating the 1-methyl-1-carboxylate motif restricts the conformational freedom of attached side chains. This pre-organization often lowers the entropic penalty of ligand-target binding, potentially increasing potency (affinity) in drug candidates.

Core Protocol: Enantioselective C–H Arylation[2][3][4]

Objective: To convert the achiral Methyl 1-methylcyclobutane-1-carboxylate (via its acid or amide derivative) into a chiral,

-arylated cyclobutane.

Mechanism: The reaction proceeds via a Pd(II)/Pd(IV) redox cycle.[1] The carboxylic acid (or amide) acts as a directing group (DG), coordinating to Palladium. The chiral ligand (MPAO) imposes steric influence, distinguishing between the enantiotopic methylene protons at C2 and C4.

Experimental Workflow Diagram

Figure 1: Strategic workflow converting the methyl ester precursor into chiral building blocks via C-H activation.

Step-by-Step Protocol

Reagents Required:

• Substrate: 1-Methylcyclobutane-1-carboxylic acid (derived from methyl ester).

• Catalyst: Pd(OAc)₂ (10 mol%).

• Ligand: MPAO-1 (Mono-N-protected aminomethyl oxazoline) or MPASA (for acids).

• Oxidant: Ag₂CO₃ (2.0 equiv) or Benzoquinone (if using amide DG).

• Coupling Partner: Aryl Iodide (Ar-I).[2]

• Solvent: t-Amyl alcohol or HFIP (Hexafluoroisopropanol).

Procedure:

• Precursor Preparation:

  • Dissolve Methyl 1-methylcyclobutane-1-carboxylate (1.0 equiv) in THF:H₂O (3:1).

  • Add LiOH (2.0 equiv) and stir at RT for 4 hours.

  • Acidify with 1M HCl, extract with EtOAc, and concentrate to yield the free acid.

• Catalytic Setup (Glovebox recommended):

  • To a 20 mL sealed tube, add Pd(OAc)₂ (0.01 mmol) and Chiral Ligand (0.012 mmol).

  • Add solvent (t-Amyl alcohol, 1.0 mL) and stir for 10 mins to form the active complex.

  • Add the Cyclobutane acid substrate (0.1 mmol), Ag₂CO₃ (0.2 mmol), and Aryl Iodide (0.15 mmol).

• Reaction:

  • Seal the tube and heat to 80–100 °C for 18–24 hours.

  • Note: The cyclobutane ring is strained; avoid temperatures >120 °C to prevent thermal ring opening.

• Workup:

  • Cool to RT. Filter through a Celite pad (eluting with DCM).

  • Concentrate filtrate.

  • Purify via Flash Column Chromatography (Hexanes/EtOAc gradient).

Optimization & Troubleshooting Table

Variable	Recommendation	Rationale
Ligand Class	MPAO (for Amides) or MPASA (for Acids)	These ligands form a rigid 5,6-membered chelate with Pd, crucial for discriminating the enantiotopic C–H bonds on the puckered cyclobutane ring.
Solvent	HFIP or t-Amyl Alcohol	Fluorinated solvents (HFIP) stabilize the cationic Pd(II) species and facilitate the C–H cleavage step via H-bonding.
Oxidant	Ag₂CO₃	Acts as both the terminal oxidant (regenerating Pd(II)) and a halide scavenger (removing I⁻ from Ar-I).
Substrate Scope	Avoid ortho-substituted Ar-I	Steric clash between the quaternary center of the cyclobutane and ortho-substituents on the aryl iodide can shut down reactivity.

Mechanistic Insight

The success of this asymmetric synthesis relies on the Ligand-Accelerated C–H Activation .

• Coordination: The carboxylate directs Pd(II) to the vicinity of the cyclobutane ring.

• Stereodetermining Step: The C–H cleavage (CMD - Concerted Metalation Deprotonation) is irreversible and enantioselective. The chiral ligand backbone clashes with one of the methylene protons, favoring activation of the other.

• Reductive Elimination: The resulting Pd(IV) or Pd(II) intermediate couples with the aryl group, forging the C-C bond while retaining the stereochemistry set during cleavage.

Figure 2: Catalytic cycle highlighting the enantioselective C-H cleavage step.

Downstream Applications

Once the chiral cyclobutane is synthesized, the carboxylate group (originating from the methyl ester) serves as a versatile handle:

• Curtius Rearrangement: Converts the carboxylic acid to an amine, yielding chiral

  -aryl-1-amino-1-methylcyclobutanes . These are non-natural amino acids valuable for peptide synthesis.

• Reduction: Conversion to chiral cyclobutyl methanols.

• Peptide Coupling: Direct incorporation into peptidomimetics to induce turns or rigidify the backbone.

References

• Wu, Q.-F., Wang, X.-B., Shen, P.-X., & Yu, J.-Q. (2018). Enantioselective C–H Arylation and Vinylation of Cyclobutyl Carboxylic Amides.[1] ACS Catalysis.[1]

• Phan, D. Q., & Yu, J.-Q. (2025).[2] Enantioselective β-C-H Arylation of α-Fluoroalkyl Cyclopropane and Cyclobutane Carboxylic Acids.[2] Journal of the American Chemical Society.

• Meanwell, N. A. (2011). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry.

• Namyslo, J. C., & Kaufmann, D. E. (2003).[3] The Application of Cyclobutane Derivatives in Organic Synthesis.[4][3][5][6][7] Chemical Reviews.[3][8]

Sources

• 1. Enantioselective C-H Arylation and Vinylation of Cyclobutyl Carboxylic Amides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Enantioselective β-C-H Arylation of α-Fluoroalkyl Cyclopropane and Cyclobutane Carboxylic Acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Enantioselective Desymmetrization of Cyclobutanones: A Speedway to Molecular Complexity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Catalytic Enantioselective Synthesis of Cyclobutenes from Alkynes and Alkenyl Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Desymmetrization of Prochiral Cyclobutanones via Nitrogen Insertion: A Concise Route to Chiral γ‐Lactams - PMC [pmc.ncbi.nlm.nih.gov]
• 6. semanticscholar.org [semanticscholar.org]
• 7. Enantioselective Beckmann Rearrangement through Organocatalytic Desymmetrization of Cyclobutanones for the Synthesis of 4,4-Disubstituted γ‑Lactams - PMC [pmc.ncbi.nlm.nih.gov]
• 8. gousei.f.u-tokyo.ac.jp [gousei.f.u-tokyo.ac.jp]

Technical Notes & Optimization

"optimizing the yield of Methyl 1-methylcyclobutane-1-carboxylate synthesis"

Technical Support Center: Methyl 1-methylcyclobutane-1-carboxylate Synthesis

Current Status: Operational Topic: Yield Optimization & Troubleshooting Ticket ID: CHEM-OPT-8821

Executive Summary: The Yield Paradox

Synthesizing Methyl 1-methylcyclobutane-1-carboxylate presents a unique "Yield Paradox." Researchers often successfully synthesize the molecule but lose up to 40% of their yield during the isolation phase due to its deceptive volatility, or fail to form the quaternary center due to steric repulsion during alkylation.

This guide addresses the two primary synthetic routes:

• Route A (Direct Alkylation): High-precision modification of Methyl cyclobutanecarboxylate (Best for mg to gram scale).

• Route B (De Novo Ring Construction): Cyclization via Malonic Ester Synthesis (Best for multi-gram to kg scale).

Module 1: Route Selection & Decision Logic

Before beginning, verify your starting material availability and scale requirements. Use the logic flow below to select the optimal protocol.

Figure 1: Decision matrix for selecting the synthetic pathway based on scale and material availability.

Module 2: Route A - Direct Alkylation (The "Quaternary" Challenge)

Context: This method involves generating an enolate at the

-position of Methyl cyclobutanecarboxylate and trapping it with Methyl Iodide (MeI). Primary Failure Mode: Incomplete alkylation or O-alkylation due to steric hindrance and enolate aggregation.

Optimized Protocol

Parameter	Standard Condition	Optimized Condition (High Yield)	Why? (The Science)
Base	LDA (1.0 eq)	LDA (1.1 - 1.2 eq)	Ensures complete deprotonation; excess base accounts for adventitious moisture.
Temperature	-78°C	-78°C 0°C (Ramp)	Deprotonation is kinetic (-78°C), but alkylation of the hindered ring requires thermal energy (0°C).
Electrophile	MeI (1.0 eq)	MeI (1.5 - 2.0 eq)	Excess MeI drives the reaction to completion (Le Chatelier’s principle) and compensates for volatility loss.
Additive	None	HMPA or DMPU (10%)	Disrupts lithium enolate aggregates, exposing the carbanion for faster attack.

Step-by-Step Workflow

• Anhydrous Setup: Flame-dry a 2-neck flask under Argon.

• Base Generation: Add LDA (1.2 eq) in THF at -78°C.

• Addition: Add Methyl cyclobutanecarboxylate dropwise over 30 mins. Crucial: Rapid addition causes local heating and self-condensation.

• Enolization Time: Stir at -78°C for 45-60 minutes.

• Alkylation: Add Methyl Iodide (2.0 eq) neat.

• The "Yield Ramp": Allow the mixture to warm slowly to 0°C over 2 hours.

• Quench: Quench with saturated

  .

Module 3: Route B - Malonate Cyclization (The "Ring Closure" Challenge)

Context: Constructing the ring from Dimethyl methylmalonate and 1,3-dibromopropane. Primary Failure Mode: Polymerization (Intermolecular reaction) instead of Cyclization (Intramolecular reaction).

Troubleshooting the Ring Closure

• Issue: The reaction turns into a gummy polymer.

• Root Cause: Concentration is too high. If a malonate molecule meets a different dibromide molecule before it meets its own tail, it polymerizes.

• Solution (High Dilution Technique):

  • Solvent Volume: Use 20-30 mL of solvent per gram of reactant (standard is often 5-10 mL/g).

  • Addition Rate: Add the malonate/base mixture slowly to the dibromide solution (or vice versa depending on the specific variant) to keep the instantaneous concentration of reactive species low.

The "Ghost Yield" (Volatility Warning)

This is the most common reason for "0% Yield" tickets.

• Boiling Point: Methyl 1-methylcyclobutane-1-carboxylate boils at roughly 135-140°C (atm) but is volatile enough to co-evaporate with solvents like toluene or heptane on a strong rotavap.

• Corrective Action:

  • Do NOT use high vacuum (< 10 mbar) at room temperature for solvent removal.

  • Use a Vigreux column during distillation to separate the solvent from the product efficiently.

  • Extraction Solvent: Use Diethyl Ether or Pentane (low BP) for extraction so they can be removed without heating the product significantly.

Module 4: Troubleshooting & FAQs

Q1: I see two spots on my TLC. One is product, what is the other?

• Diagnosis: Likely O-alkylation (kinetic product) or starting material .

• Test: Stain with

  . The product (fully saturated) won't stain well. Unreacted enol or alkene byproducts will stain brown.

• Fix: If starting material remains, your LDA might be "dead" (degraded by moisture). Titrate your LDA or buy fresh n-BuLi.

Q2: My yield is 30% after rotavap. Where did it go?

• Diagnosis: You pumped it into the trap.

• Fix: Check the receiver flask of your rotavap. The liquid there likely smells sweet/fruity (that's your product).

• Recovery: If trapped in clean solvent, redistill. If trapped in water/waste, extract with pentane.

Q3: Can I use NaH instead of LDA for Route A?

• Answer: Risky. NaH is heterogeneous and generates

  gas. The deprotonation of the -proton on a cyclobutane ring is sterically hindered. LDA (homogeneous, stronger base) is far superior for generating the specific enolate required for this quaternary center formation.

Module 5: Visualization of the "Yield Trap"

This diagram illustrates the critical failure points in the workflow and how to bypass them.

Figure 2: Critical Control Points (CCPs) where yield is commonly lost.

References & Validated Sources

• PrepChem Protocols. Synthesis of methyl 1-methylcyclobutane carboxylate. (Detailed protocol using LDA/MeI).

• Organic Syntheses. General methods for cyclobutane ring formation via Malonic Ester Synthesis.

  • (Analogous procedures for cyclobutane dicarboxylates).

• BenchChem Application Note. Synthesis of 1-Methylcyclobutene and precursors. (Data on volatility and physical properties).

• PubChem Compound Summary. Methyl 1-methylcyclobutane-1-carboxylate (CAS 75621-39-5).[1]

Disclaimer: All protocols involve hazardous chemicals (LDA, Methyl Iodide). Ensure all work is performed in a fume hood with appropriate PPE.

Sources

• 1. prepchem.com [prepchem.com]

Technical Support Center: Purification of Methyl 1-methylcyclobutane-1-carboxylate

Current Status: SYSTEM OPERATIONAL Support Tier: Level 3 (Senior Application Scientist) Ticket Subject: Purification & Isolation Protocols for Methyl 1-methylcyclobutane-1-carboxylate[1]

Introduction: The "Invisible" Ester

Welcome to the technical support hub for Methyl 1-methylcyclobutane-1-carboxylate . If you are here, you are likely facing one of three problems: your product vanished on the rotavap, you cannot see it on a TLC plate, or your NMR shows persistent solvent peaks.[1]

This molecule presents a specific set of challenges due to its quaternary center (steric bulk), volatility (low molecular weight), and lack of chromophores (UV invisibility).[1] This guide treats your experiment as a system to be debugged.

Module 1: Critical Properties & Knowledge Base

Before troubleshooting, verify your system parameters.[1] This molecule behaves more like a hydrocarbon solvent than a typical drug-like intermediate.[1]

Physicochemical Data Table

Property	Value (Approx.)	Implications for Purification
Molecular Weight	128.17 g/mol	High volatility.[1] Do not dry under high vacuum (>1 hr).[1]
Boiling Point (Atm)	~140–145°C	Co-distills with high-boiling solvents (DMF, Toluene).[1]
Boiling Point (Vac)	~45–50°C @ 15 mmHg	Risk: Loss during rotary evaporation if bath > 40°C.
UV Activity	Negligible	Critical: UV 254 nm will show nothing.[1]
Solubility	Immiscible w/ Water	Standard aqueous workup is effective.[1]

Synthesis & Impurity Logic Flow

Understanding where your impurities come from allows you to select the correct separation method.[1]

Figure 1: Impurity genealogy and corresponding removal strategies. Identify your dominant impurity to choose the correct path.[1]

Module 2: Troubleshooting Guides (The "Hotline")

Issue #1: "I can't see my product on TLC."

Diagnosis: The molecule lacks a conjugated pi-system.[1] It absorbs virtually no light at 254 nm.[1] Solution: You must use destructive visualization (staining).[1]

Protocol: The Permanganate/PMA Dip

• Do not rely on UV.[1]

• Prepare KMnO₄ Stain (Best for double bonds/oxidizable groups) OR Phosphomolybdic Acid (PMA) (Best for general aliphatics).[1]

  • PMA Recipe: 10 g Phosphomolybdic acid in 100 mL Ethanol.[1]

• Dip & Heat: Dip the TLC plate and heat with a heat gun until spots appear.[1]

  • Result: The ester should appear as a dark blue/black spot on a light green background (PMA) or yellow spot on purple (KMnO₄).[1]

• Iodine Chamber: Alternatively, place the plate in a jar with solid iodine crystals. The ester will absorb iodine and turn brown transiently.[1]

Issue #2: "I lost half my yield on the Rotavap."

Diagnosis: Azeotropic loss or vacuum over-pressure.[1] The methyl ester is volatile enough to be swept away with solvents like THF or Dichloromethane (DCM) if the vacuum is too strong or the bath too hot.[1]

Protocol: Controlled Evaporation

• Bath Temperature: Set strictly to 30°C .

• Vacuum Ramp: Do not jump to <20 mbar immediately.

  • Start at 300 mbar (remove ether/DCM).[1]

  • Step to 100 mbar (remove THF).[1]

  • STOP before the flask looks "dry."

• The "Keeper" Solvent: If you must remove high-boiling solvents (like DMF), do not strip to dryness.[1] Add a high-boiling "chaser" like toluene, distill the azeotrope, and accept that you will perform a fractional distillation later.[1]

Issue #3: "My product smells like vinegar (Acid Contamination)."

Diagnosis: Partial hydrolysis of the ester to 1-methylcyclobutane-1-carboxylic acid.[1] This often happens if the reaction quench was too acidic or exothermic.[1]

Protocol: The Basic Wash [1]

• Dissolve the crude mixture in Diethyl Ether (preferred over DCM for easier separation).[1]

• Wash 2x with Saturated NaHCO₃ (Sodium Bicarbonate).[1]

  • Mechanism:[1][2][3][4] Converts the free acid (Impurity B)[1] into its water-soluble sodium salt.[1] The ester remains in the organic layer.[1]

• Check pH: Ensure the aqueous layer is pH ~9.

• Dry organic layer over MgSO₄.[1] Filter and concentrate carefully (See Issue #2).

Module 3: Advanced Purification Protocols

Method A: Vacuum Distillation (Recommended)

For >5g scale, this is the superior method.[1] It separates the product from non-volatile tars and removes residual solvent.[1]

Setup: Short-path distillation head with a Vigreux column (if available). Pressure: 15–20 mmHg (Water aspirator or regulated pump).[1]

Fraction	Temperature (Vapor)	Composition	Action
Fore-run	20–35°C	Residual Solvent / Alkyl Halides	Discard
Main Fraction	45–55°C	Methyl 1-methylcyclobutane-1-carboxylate	Collect
Residue	>60°C	Tars / Oligomers	Stop heating

Note: Insulate the column with foil.[1] The vapor temperature will drop sharply once the product is finished.[1]

Method B: Flash Chromatography (Small Scale)

For <1g scale or difficult separations.[1]

• Stationary Phase: Silica Gel (standard 40–63 µm).[1]

• Mobile Phase: Pentane:Diethyl Ether (Start 95:5, gradient to 90:10).[1]

  • Why Pentane? Easier to remove without evaporating the product compared to Heptane/Hexane.[1]

• Detection: Collect small fractions. Spot every 3rd tube on TLC and stain with PMA (See Issue #1).[1]

Module 4: Decision Matrix (Workflow)

Use this logic gate to determine your next step.

Figure 2: Operational workflow for isolation based on scale and purity profile.[1]

FAQ: Frequently Asked Questions

Q: Can I use UV-Vis to determine the concentration of my fractions? A: No. The carbonyl n→π* transition is weak and often buried in the end-absorption of solvents.[1] Use Refractive Index (RI) detection if using automated flash systems, or rely on gravimetric analysis of aliquots.[1]

Q: I see a spot on TLC at the baseline. What is it? A: This is likely the lithium or sodium salt of the carboxylic acid (if you didn't acidify during workup) or polymerized material.[1] The ester should have an R_f of ~0.6–0.8 in 20% Ether/Hexanes.[1]

Q: Can I store the purified ester indefinitely? A: Cyclobutane rings possess ring strain (~26 kcal/mol).[1] While the ester is relatively stable, store it at 4°C to prevent slow hydrolysis or oligomerization.[1] Ensure the container is tightly sealed to prevent evaporation.[1]

References

• Synthesis of Cyclobutane Derivatives

  • Cason, J.; Way, R. L.[1] "Synthesis of 1-Methylcyclobutanecarboxylic Acid." J. Org.[1] Chem.1949 , 14, 31-36.[1]

• General Purification of Esters

  • Vogel, A. I.[1] Vogel's Textbook of Practical Organic Chemistry, 5th Ed.; Longman Scientific & Technical: London, 1989; pp 695-697.[1] (Standard reference for ester boiling points and isolation).

• Visualization Reagents

  • Touchstone, J. C. Practice of Thin Layer Chromatography, 3rd Ed.; Wiley-Interscience, 1992.[1] (Protocols for PMA and Permanganate stains).

• Boiling Point Data (Analogous Compounds)

  • PubChem Compound Summary for CID 12757488 (1-Methylcyclobutane-1-carboxylic acid).[1] (Used to estimate ester boiling point depression).[1]

Sources

• 1. 1-Methylcyclobutane-1-carboxylic acid | C6H10O2 | CID 12757488 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemsynthesis.com [chemsynthesis.com]
• 3. DE59801502D1 - Process for the preparation of cyclobutane-1,2-dicarboxylic acid esters - Google Patents [patents.google.com]
• 4. mdpi.com [mdpi.com]

"troubleshooting the methylation step in 1-methylcyclobutane synthesis"

Welcome to the technical support center for the synthesis of 1-methylcyclobutane. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the methylation step of this synthesis. Here, we provide in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to ensure the successful and reproducible synthesis of your target molecule.

Introduction to the Synthesis

The synthesis of 1-methylcyclobutane can be approached through several synthetic routes. The "methylation step" is broadly defined here as the crucial carbon-carbon bond formation that introduces the methyl group onto the cyclobutane ring. Two common and effective strategies involve the use of Grignard reagents with cyclobutanone to form 1-methylcyclobutanol, or a Wittig reaction to form methylenecyclobutane, both of which are subsequently reduced to 1-methylcyclobutane. This guide will focus on troubleshooting these key methylation strategies.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during the synthesis of 1-methylcyclobutane precursors.

Issue 1: Low or No Yield of 1-Methylcyclobutanol in Grignard Reaction

Question: I am performing a Grignard reaction with methylmagnesium bromide and cyclobutanone, but I am getting a very low yield of 1-methylcyclobutanol. What could be the cause?

Answer:

Low yields in Grignard reactions are a frequent issue and can often be traced back to a few critical factors. The primary culprits are moisture, improper activation of magnesium, and side reactions.

Potential Causes & Solutions:

• Presence of Water: Grignard reagents are extremely sensitive to protic solvents, especially water. Any trace of moisture in your glassware, solvents, or starting materials will quench the Grignard reagent.

  • Solution: Ensure all glassware is rigorously flame-dried or oven-dried at >120°C for several hours and cooled under an inert atmosphere (e.g., nitrogen or argon). Solvents like diethyl ether or THF must be anhydrous. It is best practice to distill them over a suitable drying agent (e.g., sodium/benzophenone) immediately before use.

• Poor Quality or Inactive Magnesium: The surface of magnesium turnings can oxidize, preventing the reaction with the alkyl halide from initiating.

  • Solution: Use fresh, shiny magnesium turnings. If the magnesium appears dull, it can be activated by various methods. A common technique is to add a small crystal of iodine, which etches the magnesium surface. You can also add a few drops of 1,2-dibromoethane. The ethylene gas that evolves indicates the activation of the magnesium.

• Side Reactions: Enolization of the ketone starting material by the Grignard reagent acting as a base can compete with the desired nucleophilic addition, leading to lower yields.

  • Solution: This is more of an issue with sterically hindered ketones, but to minimize it, ensure the Grignard reagent is added slowly to the ketone solution at a low temperature (e.g., 0°C or lower) to favor nucleophilic addition over enolization.

• Incorrect Stoichiometry: An insufficient amount of Grignard reagent will naturally lead to incomplete conversion of the starting material.

  • Solution: It is common to use a slight excess of the Grignard reagent (1.1-1.2 equivalents) to ensure the reaction goes to completion. If you are preparing the Grignard reagent in situ, ensure you are using an appropriate excess of magnesium and alkyl halide.

Experimental Protocol: Grignard Reaction for 1-Methylcyclobutanol

• Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser with a drying tube (filled with CaCl2 or Drierite), and a dropping funnel. Maintain a positive pressure of an inert gas (N2 or Ar).

• Magnesium Activation: To the flask, add magnesium turnings (1.2 eq.). Add a small crystal of iodine.

• Grignard Formation: In the dropping funnel, place a solution of methyl bromide (1.1 eq.) in anhydrous diethyl ether or THF. Add a small portion of the methyl bromide solution to the magnesium. The reaction should initiate, as evidenced by a color change and gentle refluxing. Once initiated, add the remaining methyl bromide solution dropwise at a rate that maintains a gentle reflux. After the addition is complete, stir the mixture for an additional 30-60 minutes.

• Reaction with Cyclobutanone: Cool the Grignard reagent solution to 0°C in an ice bath. Dissolve cyclobutanone (1.0 eq.) in anhydrous diethyl ether or THF and add it to the dropping funnel. Add the cyclobutanone solution dropwise to the Grignard reagent.

• Quenching: After the addition is complete, let the reaction stir at room temperature for 1 hour. Then, carefully quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride.

• Workup: Extract the aqueous layer with diethyl ether. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain crude 1-methylcyclobutanol.

Issue 2: Formation of Byproducts in the Wittig Reaction

Question: I am synthesizing methylenecyclobutane via a Wittig reaction with cyclobutanone and methyltriphenylphosphonium bromide, but I am observing significant amounts of triphenylphosphine oxide and unreacted starting material. How can I improve the yield of my desired alkene?

Answer:

The Wittig reaction is a powerful tool for alkene synthesis, but its success hinges on the efficient formation of the phosphorus ylide and its subsequent reaction with the carbonyl compound.

Potential Causes & Solutions:

• Incomplete Ylide Formation: The phosphorus ylide is generated by deprotonating the phosphonium salt with a strong base. Incomplete deprotonation will result in a lower concentration of the active Wittig reagent.

  • Solution: Use a sufficiently strong base to deprotonate the phosphonium salt. For non-stabilized ylides like the one derived from methyltriphenylphosphonium bromide, strong bases such as n-butyllithium (n-BuLi) or sodium hydride (NaH) are required. Ensure the base is added slowly at a low temperature to a suspension of the phosphonium salt in an anhydrous aprotic solvent like THF or DMSO.

• Ylide Decomposition: Phosphorus ylides can be sensitive to air and moisture.

  • Solution: Perform the reaction under a strict inert atmosphere (N2 or Ar) and use anhydrous solvents.

• Steric Hindrance: While cyclobutanone is not excessively hindered, steric factors can still play a role, potentially slowing down the reaction.

  • Solution: Allow for a sufficient reaction time and consider using a more reactive ylide if possible. The choice of solvent can also influence the reaction rate, with DMSO often leading to faster reactions.

Workflow for Troubleshooting Wittig Reaction

Caption: Troubleshooting workflow for the Wittig reaction.

Issue 3: Incomplete Hydrogenation to 1-Methylcyclobutane

Question: I have successfully synthesized my precursor (1-methylcyclobutene or methylenecyclobutane), but the catalytic hydrogenation to 1-methylcyclobutane is slow or incomplete. What can I do?

Answer:

Catalytic hydrogenation is generally a robust reaction, but catalyst activity and reaction conditions are critical for its success.

Potential Causes & Solutions:

• Catalyst Poisoning: The catalyst (e.g., Palladium on carbon, Platinum oxide) can be poisoned by impurities in the starting material, solvent, or hydrogen gas. Sulfur and halide compounds are common poisons.

  • Solution: Ensure your alkene precursor is purified before hydrogenation. Use high-purity hydrogen gas and clean solvents.

• Insufficient Catalyst Loading or Activity: The catalyst may be old or used in insufficient quantity.

  • Solution: Use a fresh batch of catalyst. Typical catalyst loading is 5-10 mol% of the metal relative to the substrate.

• Inadequate Hydrogen Pressure or Mixing: The reaction is dependent on the efficient mixing of the substrate, solvent, catalyst, and hydrogen gas.

  • Solution: Ensure vigorous stirring to keep the catalyst suspended. Increase the hydrogen pressure if your equipment allows. A Parr shaker is ideal for this purpose.

Table 1: Recommended Conditions for Catalytic Hydrogenation

Parameter	Recommended Condition	Rationale
Catalyst	5% or 10% Pd/C, PtO2	Pd/C is a common and effective catalyst. PtO2 (Adam's catalyst) is also highly active.
Catalyst Loading	5-10 mol% (metal basis)	Ensures a sufficient number of active sites for the reaction.
Solvent	Ethanol, Methanol, Ethyl Acetate	Protic solvents are often effective for hydrogenation.
Hydrogen Pressure	1-4 atm (balloon or Parr shaker)	Higher pressure increases the concentration of dissolved hydrogen, accelerating the reaction.
Temperature	Room Temperature	Hydrogenation of simple alkenes is typically facile at room temperature.
Reaction Time	2-24 hours	Monitor by TLC or GC to determine completion.

Frequently Asked Questions (FAQs)

Q1: Which is a better precursor for 1-methylcyclobutane: 1-methylcyclobutene or methylenecyclobutane?

A1: Both 1-methylcyclobutene and methylenecyclobutane can be readily hydrogenated to 1-methylcyclobutane. The choice of precursor often depends on the preferred synthetic route. The Wittig reaction to form methylenecyclobutane is a very direct method to introduce the exocyclic double bond. The Grignard reaction followed by dehydration is also a classic and reliable route. It's worth noting that under certain acidic dehydration conditions, a mixture of 1-methylcyclobutene and methylenecyclobutane can be formed, with 1-methylcyclobutene often being the thermodynamically more stable isomer.

Q2: Can I use other methylating agents besides methyl Grignard reagents?

A2: Yes, other organometallic reagents like methyllithium can also be used to add a methyl group to cyclobutanone. However, Grignard reagents are often preferred due to their lower cost and ease of preparation. For the methylation of other functional groups, such as in the synthesis of methyl 1-methylcyclobutanecarboxylate, reagents like methyl iodide are used in the presence of a strong base.

Q3: How can I confirm the identity and purity of my 1-methylcyclobutane product?

A3: The identity and purity of 1-methylcyclobutane can be confirmed using standard analytical techniques. Gas chromatography (GC) can be used to assess purity. Spectroscopic methods such as ¹H NMR, ¹³C NMR, and mass spectrometry (MS) are used to confirm the structure. The NIST WebBook is a valuable resource for reference spectra.

Q4: Are there any safety concerns I should be aware of during this synthesis?

A4: Yes, several safety precautions are necessary.

• Grignard Reagents: Are highly reactive and pyrophoric. They react violently with water. Always work in a well-ventilated fume hood and under an inert atmosphere.

• n-Butyllithium: Is also pyrophoric and reacts violently with water. Handle with extreme care.

• Catalytic Hydrogenation: Hydrogen gas is highly flammable and can form explosive mixtures with air. Ensure your apparatus is properly set up and purged with an inert gas before introducing hydrogen.

Synthetic Workflow Overview

Caption: Overview of synthetic routes to 1-methylcyclobutane.

References

• PrepChem. (n.d.). Synthesis of methyl 1-methylcyclobutane carboxylate. Retrieved from [Link]

• Person, E. L., & Thamattoor, D. M. (1999). A Simple Synthesis of 1-Methylcyclobutene.
• ECHEMI. (n.d.). *Reaction of 1-(1-chloroethyl)-1-methylcyclobutane under E

"column chromatography conditions for purifying Methyl 1-methylcyclobutane-1-carboxylate"

Ticket ID: PUR-MCBC-001 Status: Open Assigned Specialist: Senior Application Scientist, Separation Technologies

Executive Summary

You are attempting to purify Methyl 1-methylcyclobutane-1-carboxylate . This molecule presents two specific "silent" failure modes that often lead researchers to believe the reaction failed when it actually succeeded:

• Detection Failure: The molecule is UV-inactive at standard wavelengths (254 nm). If you rely on the UV trace of your flash system, you will send your product to waste.

• Isolation Failure: The molecule is volatile (b.p. ~140–145 °C at atm; significantly lower under vacuum). Aggressive rotary evaporation will strip the product along with the solvent.

This guide provides a self-validating protocol to capture, visualize, and isolate this compound.

Module 1: Visualization & Detection (The "Ghost Peak" Issue)

The Problem: This molecule lacks a conjugated

-system. It contains only an isolated carbonyl group, which has a weak transition around 210–220 nm. Standard UV detectors (set to 254 nm or 280 nm) will show a flat baseline.

The Solution: You must use Chemical Staining or Universal Detection (ELSD/RI).

Validated Staining Protocols

Stain Reagent	Visibility	Mechanism	Suitability
PMA (Phosphomolybdic Acid)	High (Dark Blue/Green spots)	Universal oxidation of organic compounds.	Recommended. Best contrast for aliphatic esters.
KMnO₄ (Basic)	Moderate (Yellow spots on purple)	Oxidizes sensitive groups.	Good, but PMA is often more sensitive for saturated esters.
Iodine Chamber	Moderate (Brown spots)	Reversible intercalation.[1]	Good for quick checks, but transient.[1]
UV (254 nm)	None	Absorption.	DO NOT USE.

Protocol: The "Dip and Heat" Test

• Run a TLC plate (Solvent: 10% EtOAc in Hexanes).

• Dip the plate quickly into the PMA solution .

• Heat with a heat gun at ~200°C until the plate is hot.

• Observation: The product will appear as a dark blue/black spot against a light green background.

Module 2: Chromatography Conditions

The Problem: Separation of the methylated product from the unmethylated precursor (Methyl cyclobutanecarboxylate) is difficult due to structural similarity.

The Solution: Use a shallow gradient with a lower-boiling solvent system to facilitate post-column isolation.

Stationary Phase

• Material: Standard Silica Gel (40–63 µm, 60 Å).

• Loading: 1:50 to 1:100 (Sample:Silica ratio). Note: Higher loading is required because the separation from non-polar impurities (like alkyl halides) is easy, but separation from homologous esters is hard.

Mobile Phase Selection

We recommend Pentane/Diethyl Ether over Hexane/Ethyl Acetate if available.

• Why? Pentane/Ether boils at a much lower temperature, allowing you to remove the solvent without applying high heat or deep vacuum, preserving your volatile product.

Gradient Table (Standard Flash)

Column Volume (CV)	% Polar Solvent (Ether or EtOAc)	Phase Description
0–2 CV	0%	Equilibration & Elution of Alkyl Halides. (e.g., 1,3-dibromopropane or Methyl Iodide residues).
2–8 CV	0% 5%	Shallow Gradient. Moves the product slowly.
8–15 CV	5% 10%	Product Elution Window. Expect product between Rf 0.35–0.45.
15–20 CV	10% 30%	Flush. Elutes polar byproducts (acids, mono-esters).

Module 3: Isolation & Volatility Management

The Problem: Users often report "90% yield on TLC, 20% yield in the flask." This is due to sublimation or co-evaporation during rotary evaporation.

The Protocol:

• Bath Temperature: Do NOT exceed 30°C.

• Vacuum Pressure: Do NOT go below 100 mbar (if using Hexane/EtOAc). If using Pentane/Ether, atmospheric distillation or very mild vacuum (>300 mbar) is preferred.

• Final Drying: Do NOT leave on a high-vacuum manifold (Schlenk line) for extended periods. A constant stream of Nitrogen gas is safer for removing final solvent traces.

Visual Workflows

Figure 1: Detection Decision Tree

Caption: Logic flow for selecting the correct detection method for non-UV active aliphatic esters.

Figure 2: Isolation Safety Protocol

Caption: Step-by-step evaporation guide to prevent product loss due to volatility.

Frequently Asked Questions (FAQ)

Q: Can I use C18 (Reverse Phase) silica? A: Yes, but detection becomes harder. Water/Acetonitrile gradients are standard, but water is difficult to remove without lyophilization (which will sublime your product) or extraction (which adds steps). Normal phase is superior for this specific volatile lipophile.

Q: My product co-elutes with the starting material (1,3-dibromopropane). A: 1,3-dibromopropane is significantly less polar than the ester. If they co-elute, your solvent system is too strong (too polar). Switch to 100% Pentane for the first 3 Column Volumes (CV). The dibromide should elute near the solvent front (Rf > 0.8), while the ester stays behind.

Q: I see a spot on TLC, but my NMR shows no product. A: You likely evaporated it. Check your rotovap trap solvent by NMR. If you find the product there, you used too much vacuum.

References

• Synthesis of Methyl 1-methylcyclobutane carboxylate. PrepChem.com. Detailed protocol on alkylation and isolation.

• TLC Stains: Phosphomolybdic Acid (PMA). Reach Devices. Guide to stain preparation and mechanism for aliphatic compounds.

• Purification of Volatile Esters. AOCS Lipid Library. Discusses the loss of short-chain methyl esters during evaporation and reflux.

• Flash Chromatography of Non-UV Active Compounds. Biotage Whitepaper. Strategies for purifying compounds lacking chromophores.

• 1-Methylcyclobutane-1-carboxylic acid Properties. PubChem. Physical property data confirming volatility and structure.

Sources

• 1. orgprepdaily.wordpress.com [orgprepdaily.wordpress.com]

"analytical techniques for detecting impurities in Methyl 1-methylcyclobutane-1-carboxylate"

Topic: Analytical Techniques for Detecting Impurities in Methyl 1-methylcyclobutane-1-carboxylate (MMCC) Content Type: Technical Support Center (Troubleshooting Guides & FAQs) Audience: Researchers, Process Chemists, and Quality Control Scientists

Welcome to the MMCC Analytical Support Hub. This guide addresses the specific challenges of analyzing Methyl 1-methylcyclobutane-1-carboxylate (CAS: 75621-39-5). Unlike simple aliphatic esters, MMCC possesses a quaternary carbon on a strained cyclobutane ring. This unique architecture introduces specific impurity profiles—primarily unreacted starting materials from alkylation and thermal degradation products—that require tailored analytical strategies.

Quick Reference: Impurity Profile & Origin

Before selecting a method, understand what you are looking for. The synthesis of MMCC typically involves the

-methylation of methyl cyclobutanecarboxylate using a strong base (e.g., n-BuLi or LDA) and methyl iodide.

Impurity Type	Specific Compound	Origin	Detection Method
Starting Material	Methyl cyclobutanecarboxylate	Incomplete alkylation	GC-FID / GC-MS
Side Product	1-Methylcyclobutane-1-carboxylic acid	Hydrolysis (Storage/Workup)	HPLC (Reverse Phase)
Reagent	Methyl Iodide	Excess reagent	GC-Headspace
Degradant	Ethylene / Acrylates	Thermal ring opening (Retro [2+2])	GC-MS (Inlet issue)
Solvent	THF, Hexanes	Reaction medium	GC-Headspace

Module 1: Gas Chromatography (The Workhorse)

Context: MMCC is a volatile ester (BP ~128°C estimated). Capillary GC is the gold standard for purity assessment, but the strained ring creates a risk of thermal artifact formation in the inlet.

Standard Operating Procedure (SOP): Purity by GC-FID

• Objective: Quantify MMCC and separate it from the unmethylated precursor.

• Critical Parameter: The separation of the quaternary product (MMCC) from the tertiary starting material requires a column with sufficient polarity interaction or a carefully tuned thermal ramp.

Recommended Conditions:

• Column: DB-WAX (PEG) or equivalent (30m x 0.25mm x 0.25µm). Why? Polar columns resolve esters better than non-polar DB-5 phases.

• Inlet Temperature: 200°C. Warning: Do not exceed 250°C to minimize thermal ring strain relief.

• Carrier Gas: Helium @ 1.2 mL/min (Constant Flow).

• Oven Program:

  • Hold 50°C for 2 min (Solvent vent).

  • Ramp 10°C/min to 150°C.

  • Ramp 25°C/min to 240°C.

• Detector: FID @ 260°C.

Troubleshooting & FAQs

Q: I see "ghost peaks" that vary with inlet temperature. Is my sample contaminated? A: Likely not. Cyclobutane derivatives are susceptible to thermal retro-[2+2] cycloaddition at high energy. If you see broad peaks or multiplets that disappear when you lower the inlet temperature (e.g., from 250°C to 180°C), these are thermal artifacts generated inside the instrument, not impurities in your vial.

• Action: Lower inlet temperature to 180°C and use a pulsed split injection to minimize residence time.

Q: The starting material (Methyl cyclobutanecarboxylate) co-elutes with MMCC. A: These compounds differ only by one methyl group on a quaternary center, making their boiling points very close.

• Action: Switch to a thicker film column (1.0 µm) to increase retention or use a mid-polarity phase like a DB-624 or DB-1701. The methyl group on MMCC increases steric bulk, usually eluting after the unmethylated precursor on non-polar columns.

Module 2: HPLC (Non-Volatile & Acidic Impurities)

Context: GC cannot easily detect the hydrolyzed acid impurity (1-methylcyclobutane-1-carboxylic acid) without derivatization. HPLC is required for stability studies where hydrolysis is a risk.

The "Invisible" Chromophore Challenge

MMCC lacks a conjugated

-system. It only has a weak carbonyl absorbance around 200–210 nm. Standard UV detection at 254 nm will show nothing .

SOP: Reverse Phase HPLC

• Detector: Charged Aerosol Detector (CAD) or Refractive Index (RI).

  • Alternative: UV @ 210 nm (Requires high-purity solvents to avoid baseline noise).

• Column: C18 (End-capped), 150mm x 4.6mm, 3.5µm.

• Mobile Phase A: 0.1% Phosphoric Acid in Water (Keeps acid impurities protonated/retained).

• Mobile Phase B: Acetonitrile.

• Gradient: 5% B to 95% B over 20 minutes.

Troubleshooting & FAQs

Q: My baseline is drifting wildly at 210 nm. A: This is the "cutoff" region for many solvents.

• Action: Ensure you are using HPLC-grade Acetonitrile (cutoff 190 nm), NOT Methanol (cutoff 205 nm). Methanol absorbs at 210 nm, causing a rising baseline during gradients.

Q: I cannot detect the acid impurity. A: At neutral pH, the carboxylic acid is ionized (carboxylate) and elutes in the void volume (dead time).

• Action: You must acidify Mobile Phase A (pH ~2.5 using H3PO4 or Formic Acid). This forces the impurity into its neutral state, allowing it to interact with the C18 chain and separate from the solvent front.

Module 3: Visualizing the Analytical Workflow

The following diagram illustrates the decision matrix for selecting the correct technique based on the impurity type.

Caption: Analytical Decision Tree for MMCC. Green path denotes gas chromatography for volatile organic impurities; Red path denotes liquid chromatography for hydrolytic degradants.

Module 4: Structural Confirmation (NMR)

Context: Chromatography tells you how much is there; NMR tells you what is there. The critical quality attribute (CQA) is the successful installation of the methyl group at the quaternary center.

Protocol:

H-NMR in CDCl .

Signal	Multiplicity	Chemical Shift ( )	Diagnostic Value
-COOCH	Singlet	~3.7 ppm	Confirms Ester.
Ring -CH -	Multiplet	~1.8 - 2.5 ppm	Complex coupling due to ring puckering.
C1-CH	Singlet	~1.4 ppm	CRITICAL: If this is a doublet, methylation failed (you have the starting material). It MUST be a singlet.

References

• PrepChem. (n.d.). Synthesis of methyl 1-methylcyclobutane carboxylate. Retrieved from [Link]

• PubChem. (2025).[1] Methyl 1-methylcyclobutane-1-carboxylate (Compound Summary). National Library of Medicine. Retrieved from [Link]

• Chromatography Online. (2018). UV Detection for HPLC – Fundamental Principle, Practical Implications. LCGC Blog. Retrieved from [Link]

• Royal Society of Chemistry. (2023). Thermal desorption gas chromatography-mass spectrometry for investigating the thermal degradation of polyurethanes. Retrieved from [Link]

Sources

• 1. 1-Methylcyclobutane-1-carboxylic acid | C6H10O2 | CID 12757488 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Temperature and Reaction Time for Cyclobutane Synthesis

As a Senior Application Scientist, this guide provides in-depth technical support for researchers, scientists, and drug development professionals engaged in cyclobutane synthesis. The intricate relationship between temperature and reaction time is paramount for achieving high yields, desired stereoselectivity, and minimal byproducts. This document offers troubleshooting advice, frequently asked questions, and validated protocols to navigate the complexities of these powerful cycloaddition reactions.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental difference in the role of temperature in thermal versus photochemical [2+2] cycloadditions?

A1: The role of temperature is fundamentally different between these two major classes of [2+2] cycloadditions.

• Thermal [2+2] Cycloadditions: In these reactions, heat is the primary energy source required to overcome the activation barrier.[1] Temperature directly influences the reaction rate; higher temperatures generally increase the rate and conversion.[2] However, since these reactions are often reversible, excessively high temperatures can favor the cycloreversion (the breaking of the cyclobutane ring), leading to an equilibrium that does not favor the product.[1][3] Therefore, optimization involves finding a temperature that is high enough to promote the forward reaction efficiently but not so high that it significantly initiates the reverse reaction or causes thermal decomposition.

• Photochemical [2+2] Cycloadditions: Here, the primary energy input is light, which excites one of the reacting olefins to a higher electronic state (typically a triplet state).[4][5][6] Temperature plays a more subtle, secondary role. It can influence the efficiency of intersystem crossing, the conformational mobility of the reactants, and the rates of competing non-productive decay pathways. In some cases, lower temperatures are beneficial as they can enhance selectivity by favoring specific hydrogen-bonding interactions or reactant conformations.[7] Conversely, certain photopolymerizations may require elevated temperatures (e.g., 50 °C) to proceed efficiently.[8]

Q2: How does reaction time typically affect the outcome of a cyclobutane synthesis?

A2: Reaction time is a critical parameter that must be optimized to maximize product yield while minimizing the formation of impurities.

• Insufficient Reaction Time: This will result in incomplete conversion of the starting materials, leading to a lower isolated yield.[9]

• Excessive Reaction Time: This can be equally detrimental. For thermally sensitive products, prolonged exposure to heat can lead to decomposition or favor the cycloreversion reaction.[9] In photochemical reactions, extended irradiation can cause undesired side reactions, such as E/Z isomerization of reactants or products, or even decomposition of the desired cyclobutane.[8][10] In the synthesis of cyclobutane-containing polymers, reaction time directly correlates with the polymer's molecular weight, which often increases logarithmically over time.[8]

Q3: Can pressure be used in conjunction with temperature to optimize a [2+2] cycloaddition?

A3: Yes, particularly for thermal cycloadditions. Applying high pressure (hyperbaric conditions) can significantly promote the reaction. Cycloaddition reactions typically proceed with a negative activation volume, meaning the transition state occupies a smaller volume than the starting materials. According to Le Châtelier's principle, high pressure favors the formation of the more compact cyclobutane product. In some cases, reactions that do not proceed at atmospheric pressure, even at elevated temperatures, can be successfully driven to completion under high pressure (e.g., 15 kbar).[2] This allows for the use of lower temperatures, which can help prevent the formation of thermal side products.[2]

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments.

Problem 1: Low or no yield of the desired cyclobutane product.

Possible Cause	Suggested Solution & Explanation
Incorrect Temperature (Thermal)	The temperature may be too low to overcome the activation energy or too high, favoring cycloreversion. Solution: Screen a range of temperatures. For instance, in a hyperbaric reaction, increasing the temperature from 21°C to 50°C and 75°C systematically improved conversion, although the highest temperature also generated more side products.[2] Start with conditions reported for similar substrates and perform systematic optimization.
Incorrect Wavelength or Insufficient Irradiation (Photochemical)	The wavelength may not be appropriate for exciting the substrate or sensitizer, or the irradiation time may be too short. Solution: Ensure your light source's emission spectrum overlaps with the absorption spectrum of the reactant or sensitizer.[8] Modern LED light sources offer narrow emission wavelengths and can be more efficient and selective than traditional mercury lamps.[10] Optimize the reaction time by taking aliquots at various intervals (e.g., 6, 12, 18, 24 hours) to determine the point of maximum conversion before side reactions become significant.[8]
Inappropriate Solvent	The solvent can affect reactant solubility and, in photochemical reactions, the lifetime of the excited state. For some reactions, nonpolar solvents are preferred to favor specific intermolecular interactions like hydrogen bonding.[7] In other cases, ionic liquids have been shown to improve yields compared to standard organic solvents like THF.[7] Solution: Test a range of solvents with varying polarities. For poorly soluble reactants, a solvent like acetonitrile or DMF might be necessary.[8][10]
Reaction is Reversible	The equilibrium may not favor the product under the chosen conditions. Solution: For thermal reactions, try lowering the temperature after an initial period to "trap" the product and shift the equilibrium. For photochemical reactions, this is less common, but ensure the product itself is not photoreactive at the wavelength used, which could lead to a photostationary state with low product concentration.

Problem 2: Formation of significant side products (e.g., dimers, polymers, or isomers).

Possible Cause	Suggested Solution & Explanation
Temperature is Too High	Elevated temperatures can provide enough energy for alternative reaction pathways or cause decomposition.[2][9] Phthalimide-derived substrates, for example, required heating to 130 °C, which was accompanied by nonspecific decomposition.[9] Solution: Reduce the reaction temperature. If the reaction rate becomes too slow, consider alternative strategies like using a catalyst or applying high pressure to facilitate the reaction under milder thermal conditions.[2]
Prolonged Reaction Time	Extended reaction times, especially under irradiation, can lead to product degradation or isomerization.[8] Solution: Monitor the reaction progress closely using techniques like TLC, GC-MS, or NMR spectroscopy. Determine the optimal time where the yield of the desired product is maximized and stop the reaction at that point.
Incorrect Reactant Concentration	In intramolecular reactions, high concentrations can favor intermolecular side reactions (dimerization/polymerization). Conversely, for intermolecular reactions, concentrations that are too low will slow the desired reaction, potentially allowing unimolecular decomposition pathways to compete. Solution: For intramolecular reactions, use high dilution conditions. For intermolecular reactions, optimize the concentration; for some photopolymerizations, a lower molarity (e.g., 0.04 M) was found to be beneficial.[8]
Undesired Isomerization	In photochemical reactions, E/Z isomerization of the starting alkene can occur, leading to a mixture of stereoisomers in the product.[8] Solution: This can sometimes be mitigated by changing the sensitizer or the wavelength of light. For example, using 450 nm blue LEDs was shown to circumvent E/Z isomerization that occurred under other conditions.[8]

Experimental Protocols

Protocol 1: General Workflow for Optimizing Temperature in Thermal [2+2] Cycloadditions

This protocol provides a systematic approach to finding the optimal temperature for a novel thermal cycloaddition.

Objective: To determine the temperature that maximizes the yield of the desired cyclobutane product while minimizing side product formation and reaction time.

Methodology:

• Initial Range Finding: Based on literature precedents for similar substrates, select a starting temperature. If no precedent exists, start at a moderate temperature (e.g., 80 °C).

• Parallel Reaction Setup: Set up a series of small-scale reactions in parallel vials or a multi-well reaction block. Each reaction should have identical concentrations of reactants and solvent.

• Temperature Gradient: Assign a different temperature to each reaction. A typical screen might include 80 °C, 100 °C, 120 °C, and 140 °C.

• Time Course Monitoring: At set time intervals (e.g., 2, 6, 12, 24 hours), carefully take a small aliquot from each reaction.

• Analysis: Quench the aliquots and analyze them by a suitable method (e.g., ¹H NMR, GC-MS) to determine the conversion of starting material and the relative ratio of product to byproducts.

• Data Evaluation: Plot the yield of the desired product as a function of time for each temperature. Identify the temperature that gives the best yield in a reasonable timeframe. Note if higher temperatures lead to a decrease in product after an initial maximum, as this indicates product decomposition.[9]

• Refinement (Optional): If necessary, perform a second, narrower screen around the optimal temperature identified in step 6 to fine-tune the conditions.

Protocol 2: Optimizing Reaction Time in a Sensitized Photochemical [2+2] Cycloaddition

This protocol outlines how to find the optimal irradiation time for a photochemical reaction.

Objective: To identify the irradiation time that maximizes product yield before significant byproduct formation or decomposition occurs.

Methodology:

• Setup Photoreactor: Prepare the reaction mixture with reactants, solvent, and an appropriate triplet sensitizer (e.g., thioxanthone, benzophenone) in a vessel suitable for your photoreactor (e.g., quartz tube, continuous flow reactor).[8][11] Ensure the solution is properly degassed to remove oxygen, which can quench the triplet excited state.

• Constant Temperature: Maintain a constant, and often cool, reaction temperature (e.g., 12–18 °C) using a cooling system, as photoreactors can generate significant heat.[8]

• Initiate Irradiation: Start the irradiation using a suitable light source (e.g., 365 nm UV-LEDs).[8]

• Time-Point Sampling: At predetermined time points (e.g., 2, 4, 8, 16, 24 hours), extract an aliquot from the reaction mixture. If using a flow reactor, this corresponds to varying the residence time.[10][11]

• Analysis: Analyze each aliquot by ¹H NMR or GC to quantify the consumption of starting material and the formation of the cyclobutane product.

• Identify Optimum: Plot the product concentration against time. The optimal reaction time is typically at the plateau of the curve, just before any noticeable decrease in concentration (which would indicate product decomposition) or a significant increase in impurities. One study on photopolymerization selected 24 hours as the optimal time based on achieving a target molecular weight.[8]

Visual Guides

Diagram 1: General Workflow for Reaction Optimization

This diagram illustrates the logical flow for optimizing either temperature or reaction time.

Caption: A systematic workflow for optimizing reaction parameters.

Diagram 2: Troubleshooting Logic for Low Yield

This diagram provides a decision tree for troubleshooting low-yield cyclobutane synthesis.

Caption: A decision tree for diagnosing causes of low reaction yield.

References

• Thermal [2+2] Cycloreversion of a Cyclobutane Moiety via a Biradical Reaction | Request PDF. (2025). ResearchGate. [Link]

• Thermal [2+2] cycloadditions Definition. Fiveable. [Link]

• Accessing Cyclobutane Polymers: Overcoming Synthetic Challenges via Efficient Continuous Flow [2+2] Photopolymerization. (2021). National Institutes of Health. [Link]

• Thermal [2+2] cycloaddition reactions. (2019). YouTube. [Link]

• Library Synthesis of Cyclobutanol Derivatives by Hyperbaric [2+2] Cycloaddition Reactions. (2024). Radboud Repository. [Link]

• Photochemical (2+2) Cycloaddition Reaction. AK Lectures. [Link]

• Applications of C–H Functionalization Logic to Cyclobutane Synthesis. (2014). ACS Publications. [Link]

• Recent Advances in the Synthesis of Cyclobutanes by Olefin [2 + 2] Photocycloaddition Reactions. (2016). ACS Publications. [Link]

• Cyclobutane synthesis. Organic Chemistry Portal. [Link]

• Continuous-Flow Synthesis of Cyclobutenes Using LED Technology. (2023). Almac. [Link]

• Accessing Cyclobutane Polymers: Overcoming Synthetic Challenges via Efficient Continuous Flow [2 + 2] Photopolymerization. (2024). ACS Macro Letters. [Link]

• Cyclobutane Synthesis Methods Review. Scribd. [Link]

• Cyclobutanes in Organic Synthesis. Baran Lab, Scripps Research. [Link]

Sources

• 1. fiveable.me [fiveable.me]
• 2. repository.ubn.ru.nl [repository.ubn.ru.nl]
• 3. researchgate.net [researchgate.net]
• 4. aklectures.com [aklectures.com]
• 5. scribd.com [scribd.com]
• 6. baranlab.org [baranlab.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Accessing Cyclobutane Polymers: Overcoming Synthetic Challenges via Efficient Continuous Flow [2+2] Photopolymerization - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. almacgroup.com [almacgroup.com]
• 11. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

A Spectroscopic Journey: Synthesis and Characterization of Methyl 1-methylcyclobutane-1-carboxylate and Its Precursors

This comprehensive guide details the synthesis of methyl 1-methylcyclobutane-1-carboxylate, a valuable building block in medicinal chemistry and materials science. We will embark on a step-by-step synthetic journey, meticulously examining the spectroscopic transformations that occur at each stage. This guide is intended for researchers, scientists, and drug development professionals, providing not only detailed experimental protocols but also the underlying scientific rationale for each synthetic and analytical step. By comparing the ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry data of the precursors with the final product, we will develop a deep understanding of how molecular structure dictates spectroscopic properties.

Introduction

The cyclobutane motif is a key structural element in numerous biologically active molecules and functional materials. Its inherent ring strain imparts unique conformational properties and reactivity, making it an attractive scaffold for drug design. Methyl 1-methylcyclobutane-1-carboxylate, in particular, serves as a versatile intermediate for the synthesis of more complex molecules. A thorough understanding of its synthesis and the ability to unequivocally characterize it and its precursors are paramount for any research and development endeavor. This guide provides a validated pathway for its synthesis and a detailed spectroscopic comparison to ensure the identity and purity of each intermediate and the final product.

Synthetic Pathway Overview

The synthetic route to methyl 1-methylcyclobutane-1-carboxylate commences with the commercially available and relatively simple starting material, cyclobutanone. The four-step synthesis involves the introduction of the methyl and carboxylate functionalities onto the cyclobutane ring.

Caption: Synthetic pathway for methyl 1-methylcyclobutane-1-carboxylate.

Experimental Protocols and Spectroscopic Analysis

Step 1: Synthesis of 1-Methylcyclobutanol

The synthesis begins with a nucleophilic addition of a Grignard reagent to cyclobutanone. The methylmagnesium bromide acts as a source of nucleophilic methyl anions, which attack the electrophilic carbonyl carbon of cyclobutanone. The subsequent acidic workup protonates the resulting alkoxide to yield the tertiary alcohol, 1-methylcyclobutanol.

Experimental Protocol:

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under an inert atmosphere (e.g., nitrogen or argon), add magnesium turnings (1.2 eq).

• Add a small volume of anhydrous diethyl ether and a crystal of iodine to initiate the reaction.

• Slowly add a solution of methyl bromide (1.2 eq) in anhydrous diethyl ether via the dropping funnel to prepare the Grignard reagent.

• Once the Grignard reagent formation is complete, cool the reaction mixture to 0 °C in an ice bath.

• Add a solution of cyclobutanone (1.0 eq) in anhydrous diethyl ether dropwise to the Grignard reagent with vigorous stirring.

• After the addition is complete, allow the reaction to warm to room temperature and stir for an additional 1-2 hours.

• Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride.

• Extract the aqueous layer with diethyl ether (3 x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to afford 1-methylcyclobutanol.

Spectroscopic Comparison: Cyclobutanone vs. 1-Methylcyclobutanol

The conversion of a ketone to a tertiary alcohol is readily monitored by spectroscopic methods.

Compound	¹H NMR (CDCl₃, δ ppm)	¹³C NMR (CDCl₃, δ ppm)	IR (cm⁻¹)	Mass Spec (m/z)
Cyclobutanone	3.05 (t, 4H), 2.05 (quint, 2H)	210.1 (C=O), 47.9 (CH₂), 12.8 (CH₂)	~1780 (C=O stretch)	70 (M⁺)
1-Methylcyclobutanol	2.20-1.95 (m, 4H), 1.85-1.65 (m, 2H), 1.40 (s, 3H), 1.35 (s, 1H, OH)	70.1 (C-OH), 37.2 (CH₂), 29.8 (CH₃), 12.5 (CH₂)	~3400 (broad, O-H stretch), no C=O stretch	86 (M⁺), 71 (M⁺ - CH₃)

Analysis of Spectroscopic Changes:

• ¹H NMR: The most significant change is the disappearance of the downfield triplet at 3.05 ppm corresponding to the α-protons of cyclobutanone and the appearance of a singlet at 1.40 ppm for the newly introduced methyl group. A broad singlet for the hydroxyl proton also appears.

• ¹³C NMR: The carbonyl carbon signal at ~210 ppm in cyclobutanone is absent in the product and is replaced by a signal for the quaternary carbon bearing the hydroxyl group at ~70 ppm. A new signal for the methyl carbon appears around 30 ppm.

• IR: The strong, sharp absorption band characteristic of the C=O stretch in cyclobutanone (~1780 cm⁻¹) disappears completely. In its place, a broad absorption band appears in the region of ~3400 cm⁻¹, indicative of the O-H stretch of the alcohol.

• Mass Spectrometry: The molecular ion peak shifts from m/z 70 to m/z 86, corresponding to the addition of a methyl group and a proton. A prominent fragment at m/z 71 represents the loss of a methyl group.

Step 2: Synthesis of 1-Methylcyclobutene

The second step involves the acid-catalyzed dehydration of 1-methylcyclobutanol. The acidic conditions facilitate the protonation of the hydroxyl group, converting it into a good leaving group (water). The subsequent loss of water generates a tertiary carbocation, which is then deprotonated to form the more substituted and thermodynamically stable alkene, 1-methylcyclobutene.

Experimental Protocol:

• Place 1-methylcyclobutanol (1.0 eq) in a round-bottom flask equipped with a distillation apparatus.

• Add a catalytic amount of a strong acid, such as sulfuric acid or phosphoric acid.

• Gently heat the mixture. The alkene product, being more volatile, will distill as it is formed.

• Collect the distillate in a cooled receiving flask.

• Wash the distillate with a saturated sodium bicarbonate solution to neutralize any remaining acid, followed by water.

• Dry the organic layer over anhydrous calcium chloride and, if necessary, re-distill to obtain pure 1-methylcyclobutene.

Spectroscopic Comparison: 1-Methylcyclobutanol vs. 1-Methylcyclobutene

The elimination of water and the formation of a double bond are clearly evidenced by the following spectroscopic changes.

Compound	¹H NMR (CDCl₃, δ ppm)	¹³C NMR (CDCl₃, δ ppm)	IR (cm⁻¹)	Mass Spec (m/z)
1-Methylcyclobutanol	2.20-1.95 (m, 4H), 1.85-1.65 (m, 2H), 1.40 (s, 3H), 1.35 (s, 1H, OH)	70.1 (C-OH), 37.2 (CH₂), 29.8 (CH₃), 12.5 (CH₂)	~3400 (broad, O-H stretch)	86 (M⁺), 71 (M⁺ - CH₃)
1-Methylcyclobutene	5.45 (t, 1H), 2.45 (m, 2H), 2.25 (m, 2H), 1.70 (s, 3H)	145.2 (C=C-CH₃), 121.5 (C=CH), 35.1 (CH₂), 31.8 (CH₂), 22.3 (CH₃)	~3040 (=C-H stretch), ~1660 (C=C stretch), no O-H stretch	68 (M⁺)

Note: Spectroscopic data for 1-methylcyclobutene is based on predicted values and may vary slightly from experimental results.

Analysis of Spectroscopic Changes:

• ¹H NMR: The disappearance of the hydroxyl proton signal and the appearance of a new signal in the vinylic region (~5.45 ppm) are key indicators of alkene formation. The methyl group signal shifts slightly downfield to ~1.70 ppm due to its proximity to the double bond.

• ¹³C NMR: The signals for the alcohol-bearing carbon and the attached methyl group are replaced by two new signals in the sp² region (~145 and 122 ppm), characteristic of the double bond carbons.

• IR: The broad O-H stretch disappears, and new, weaker absorptions appear for the =C-H stretch (~3040 cm⁻¹) and the C=C stretch (~1660 cm⁻¹).

• Mass Spectrometry: The molecular ion peak shifts from m/z 86 to m/z 68, consistent with the loss of a water molecule (18 Da).

Step 3: Synthesis of 1-Methylcyclobutane-1-carboxylic acid

This transformation is achieved through oxidative ozonolysis. Ozone cleaves the double bond of 1-methylcyclobutene to form an unstable ozonide intermediate. This intermediate is then worked up under oxidative conditions, typically with hydrogen peroxide, to yield the carboxylic acid.

Experimental Protocol:

• Dissolve 1-methylcyclobutene (1.0 eq) in a mixture of dichloromethane and methanol at -78 °C (a dry ice/acetone bath).

• Bubble ozone gas through the solution until a blue color persists, indicating an excess of ozone.

• Purge the solution with nitrogen or oxygen to remove the excess ozone.

• Add hydrogen peroxide (30% aqueous solution, excess) to the reaction mixture.

• Allow the mixture to warm to room temperature and stir overnight.

• Perform an aqueous workup, acidifying the aqueous layer to protonate the carboxylate.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Dry the organic layer and remove the solvent to yield 1-methylcyclobutane-1-carboxylic acid.

Spectroscopic Comparison: 1-Methylcyclobutene vs. 1-Methylcyclobutane-1-carboxylic acid

The cleavage of the double bond and the formation of a carboxylic acid functional group result in significant spectroscopic changes.

Compound	¹H NMR (CDCl₃, δ ppm)	¹³C NMR (CDCl₃, δ ppm)	IR (cm⁻¹)	Mass Spec (m/z)
1-Methylcyclobutene	5.45 (t, 1H), 2.45 (m, 2H), 2.25 (m, 2H), 1.70 (s, 3H)	145.2 (C=C-CH₃), 121.5 (C=CH), 35.1 (CH₂), 31.8 (CH₂), 22.3 (CH₃)	~3040 (=C-H stretch), ~1660 (C=C stretch)	68 (M⁺)
1-Methylcyclobutane-1-carboxylic acid	10-12 (broad s, 1H, COOH), 2.50-2.30 (m, 4H), 1.95-1.75 (m, 2H), 1.50 (s, 3H)	183.5 (C=O), 45.2 (C-COOH), 34.8 (CH₂), 24.5 (CH₃), 16.2 (CH₂)	2500-3300 (broad, O-H stretch), ~1700 (C=O stretch)	114 (M⁺)

Note: Spectroscopic data for 1-methylcyclobutane-1-carboxylic acid is based on typical values for similar structures and may require experimental verification.

Analysis of Spectroscopic Changes:

• ¹H NMR: The vinylic proton signal disappears. A very broad singlet appears far downfield (10-12 ppm), which is characteristic of a carboxylic acid proton. The other aliphatic protons will show more complex multiplets.

• ¹³C NMR: The sp² carbon signals are replaced by a downfield signal for the carboxylic acid carbonyl at ~184 ppm and a quaternary carbon signal for the carbon attached to the carboxyl group.

• IR: The C=C and =C-H stretching bands are absent. A very broad O-H stretching band appears from 2500-3300 cm⁻¹, overlapping with the C-H stretches, and a strong C=O stretching band is observed around 1700 cm⁻¹.

• Mass Spectrometry: The molecular ion peak shifts to m/z 114, reflecting the addition of two oxygen atoms and the cleavage of the double bond.

Step 4: Synthesis of Methyl 1-methylcyclobutane-1-carboxylate

The final step is a classic Fischer esterification. The carboxylic acid is reacted with methanol in the presence of a catalytic amount of a strong acid. The acid protonates the carbonyl oxygen of the carboxylic acid, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by methanol. Subsequent dehydration yields the final ester product.

Experimental Protocol:

• Combine 1-methylcyclobutane-1-carboxylic acid (1.0 eq) and an excess of methanol in a round-bottom flask.

• Add a catalytic amount of concentrated sulfuric acid.

• Heat the mixture to reflux for several hours.

• After cooling, remove the excess methanol under reduced pressure.

• Dissolve the residue in an organic solvent and wash with a saturated sodium bicarbonate solution to neutralize the acid catalyst.

• Wash with water and brine, then dry the organic layer over anhydrous sodium sulfate.

• Remove the solvent to obtain the crude ester, which can be purified by distillation.

Spectroscopic Comparison: 1-Methylcyclobutane-1-carboxylic acid vs. Methyl 1-methylcyclobutane-1-carboxylate

The conversion of the carboxylic acid to its methyl ester is confirmed by the following spectroscopic evidence.

Compound	¹H NMR (CDCl₃, δ ppm)	¹³C NMR (CDCl₃, δ ppm)	IR (cm⁻¹)	Mass Spec (m/z)
1-Methylcyclobutane-1-carboxylic acid	10-12 (broad s, 1H, COOH), 2.50-2.30 (m, 4H), 1.95-1.75 (m, 2H), 1.50 (s, 3H)	183.5 (C=O), 45.2 (C-COOH), 34.8 (CH₂), 24.5 (CH₃), 16.2 (CH₂)	2500-3300 (broad, O-H stretch), ~1700 (C=O stretch)	114 (M⁺)
Methyl 1-methylcyclobutane-1-carboxylate	3.65 (s, 3H), 2.40-2.20 (m, 4H), 1.85-1.65 (m, 2H), 1.45 (s, 3H)	176.5 (C=O), 51.5 (O-CH₃), 45.8 (C-COOR), 35.1 (CH₂), 24.2 (CH₃), 16.5 (CH₂)	~1735 (C=O stretch), no broad O-H stretch	128 (M⁺), 97 (M⁺ - OCH₃)

Note: Spectroscopic data for methyl 1-methylcyclobutane-1-carboxylate is based on typical values for similar structures and may require experimental verification.

Analysis of Spectroscopic Changes:

• ¹H NMR: The broad carboxylic acid proton signal disappears and is replaced by a sharp singlet at ~3.65 ppm, corresponding to the three protons of the newly formed methyl ester group.

• ¹³C NMR: The carbonyl carbon signal shifts slightly upfield to ~177 ppm. A new signal for the methoxy carbon appears at ~52 ppm.

• IR: The broad O-H stretch of the carboxylic acid is absent. The C=O stretching frequency shifts to a slightly higher wavenumber (~1735 cm⁻¹), which is characteristic of an ester.

• Mass Spectrometry: The molecular ion peak increases to m/z 128, reflecting the replacement of the acidic proton with a methyl group. A characteristic fragment at m/z 97 corresponds to the loss of the methoxy group.

Conclusion

This guide has provided a detailed, step-by-step synthetic route to methyl 1-methylcyclobutane-1-carboxylate from cyclobutanone. By systematically analyzing the spectroscopic data (¹H NMR, ¹³C NMR, IR, and MS) at each stage, we have demonstrated how these powerful analytical techniques can be used to monitor the progress of a reaction and confirm the structure of the products. The presented protocols and spectroscopic comparisons serve as a valuable resource for researchers working with cyclobutane derivatives, ensuring the reliable synthesis and characterization of these important molecular building blocks.

References

• Spectral Database for Organic Compounds (SDBS). National Institute of Advanced Industrial Science and Technology (AIST), Japan. [Link]

• PubChem. National Center for Biotechnology Information. [Link]

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning.
• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons.

A Comparative Guide to the Structural Validation of Methyl 1-methylcyclobutane-1-carboxylate Derivatives

This guide provides an in-depth technical comparison of analytical methodologies for the definitive structural validation of Methyl 1-methylcyclobutane-1-carboxylate and its derivatives. Designed for researchers, scientists, and drug development professionals, this document moves beyond simple protocols to explain the causal logic behind experimental choices, ensuring a self-validating, multi-technique approach to structural elucidation. The inherent strain and potential for rearrangement within cyclobutane systems, a scaffold of increasing interest in medicinal chemistry, necessitate a rigorous and orthogonal validation strategy.[1][2]

The Strategic Imperative for Orthogonal Validation

The logical workflow for validating a novel derivative of Methyl 1-methylcyclobutane-1-carboxylate begins with rapid, high-throughput methods to confirm the presence of key functional groups and assess purity. This is followed by more detailed spectroscopic analysis to map the molecular framework and connectivity. Finally, for absolute proof of structure, especially for novel entities or when stereochemistry is critical, a definitive three-dimensional method is employed.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Cyclobutanes in Small‐Molecule Drug Candidates - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to the Synthesis of Substituted Cyclobutane Esters

For researchers, medicinal chemists, and professionals in drug development, the cyclobutane motif is a cornerstone of modern molecular design. Its inherent ring strain and unique three-dimensional architecture offer a powerful tool for modulating physicochemical properties and exploring novel chemical space. The synthesis of substituted cyclobutane esters, in particular, provides access to a versatile class of intermediates amenable to a wide array of subsequent transformations. This guide provides an in-depth comparison of the primary synthetic routes to these valuable building blocks, grounded in mechanistic principles and supported by experimental data. We will explore the nuances of photochemical, thermal, and transition-metal-catalyzed [2+2] cycloadditions, as well as intramolecular cyclization strategies, offering insights into the causal factors that govern the success of each approach.

I. The Landscape of Cyclobutane Ester Synthesis: A Strategic Overview

The construction of the sterically demanding cyclobutane ring presents a formidable challenge in organic synthesis. The choice of synthetic strategy is dictated by the desired substitution pattern, stereochemistry, and the functional group tolerance required for the target molecule. Here, we will dissect four principal methodologies, evaluating their strengths, weaknesses, and optimal applications.

II. Photochemical [2+2] Cycloaddition: Harnessing Light to Forge Four-Membered Rings

The photochemical [2+2] cycloaddition is arguably the most widely employed method for the synthesis of cyclobutanes, owing to its operational simplicity and the high levels of regio- and stereoselectivity that can be achieved.[1][2] This reaction class is particularly effective for the synthesis of cyclobutane esters through the reaction of an alkene with an α,β-unsaturated ester or a related activated alkene.

Mechanistic Rationale

Under thermal conditions, the suprafacial-suprafacial [2+2] cycloaddition is a symmetry-forbidden process.[3] However, upon photochemical excitation, an electron in the highest occupied molecular orbital (HOMO) of one alkene is promoted to the lowest unoccupied molecular orbital (LUMO). This excited state can then interact in a symmetry-allowed fashion with the LUMO of a ground-state alkene, proceeding through a diradical intermediate to form the cyclobutane ring.[4] The stereochemical outcome of the reaction is often dictated by the stability of this diradical intermediate.

Caption: General mechanism of a photochemical [2+2] cycloaddition.

Enantioselective Variants

Achieving enantioselectivity in photochemical [2+2] cycloadditions has been a significant focus of contemporary research.[5] Strategies often employ chiral auxiliaries, chiral catalysts, or dual catalytic systems. For instance, the use of chiral organocatalysts or transition-metal complexes can create a chiral environment around the reacting species, influencing the facial selectivity of the cycloaddition.[5]

Experimental Data Summary

Entry	Alkene 1	Alkene 2	Catalyst/Conditions	Yield (%)	Diastereomeric Ratio (d.r.)	Enantiomeric Ratio (e.r.)	Reference
1	Cyclohexenone	Isobutene	hv, DCM	>95	trans (major)	-	[3]
2	Dihydropyran	Phenyl Grignard (in situ)	Chiral thiourea, Bi(OTf)3	75	-	-	[6]
3	N-Alkyl Maleimide	Various Alkenes	UVA LED (370 nm), CH2Cl2	40-85	-	-	[2]

Representative Protocol: Photochemical [2+2] Cycloaddition of N-Alkyl Maleimides with Alkenes[2]

• In a glass vial, combine the alkene (2.0 equiv., 0.40 mmol) and the N-alkyl maleimide (1.0 equiv., 0.20 mmol).

• Add CH₂Cl₂ (2.0 mL) to the vial.

• Seal the vial with a rubber septum and purge with argon.

• Irradiate the stirred reaction mixture with a UVA LED (e.g., Kessil PR 160L, 370 nm) under an argon atmosphere for 16–70 hours.

• Monitor the reaction by TLC or GC-MS.

• Upon completion, concentrate the reaction mixture in vacuo.

• Purify the crude product by column chromatography on silica gel (e.g., petroleum ether/EtOAc gradient) to afford the desired cyclobutane ester derivative.

III. Thermal [2+2] Cycloaddition: A Concerted Path for Activated Systems

While generally disfavored, thermal [2+2] cycloadditions are viable when at least one of the reacting partners is an activated species, such as a ketene.[7][8] The reaction of a ketene with an alkene is a powerful method for the synthesis of cyclobutanones, which can be readily converted to the corresponding esters.

Mechanistic Rationale

The thermal [2+2] cycloaddition of a ketene with an alkene is a concerted, [π2s + π2a] cycloaddition.[3] This nomenclature indicates that the reaction proceeds suprafacially on the alkene component and antarafacially on the ketene component. This orthogonal approach of the reactants allows for a symmetry-allowed transition state. The regioselectivity is generally high, with the more nucleophilic carbon of the alkene attacking the electrophilic carbonyl carbon of the ketene.[7]

Caption: Concerted mechanism of a thermal ketene-alkene [2+2] cycloaddition.

Diastereoselective Variants

The diastereoselectivity of thermal ketene-alkene cycloadditions can be influenced by the use of Lewis acids.[9][10] Lewis acid coordination to the ketene can alter the electronic properties and steric environment of the transition state, in some cases leading to an inversion of diastereoselectivity compared to the purely thermal reaction.

Experimental Data Summary

Entry	Ketene Precursor	Alkene	Catalyst/Conditions	Yield (%)	Diastereomeric Ratio (d.r.)	Reference
1	Dichloroacetyl chloride	Cyclopentadiene	Triethylamine, hexane, reflux	90	-	[11]
2	Various acid chlorides	Various alkenes	Lewis Acid (e.g., AlCl₃)	Good	Good, often inverted from thermal	[10]
3	N,N-dimethylpropanamide	Vinyl Bpin	Triflic anhydride, 60 °C	Moderate	-	[12]

IV. Transition-Metal-Catalyzed [2+2] Cycloaddition: Expanding the Scope

Transition metal catalysis has emerged as a powerful strategy to overcome the limitations of traditional photochemical and thermal [2+2] cycloadditions.[13] Iron and gold catalysts, in particular, have shown great promise in promoting these transformations under mild conditions and with high selectivity.[14][15]

Mechanistic Rationale: Iron Catalysis

Iron-catalyzed [2+2] cycloadditions are proposed to proceed through a distinct mechanistic pathway involving the formation of a metallacyclopentane intermediate.[16] The iron catalyst initially coordinates to both alkene partners. This is followed by oxidative cyclization to form a five-membered ferracyclopentane. Subsequent reductive elimination from this intermediate furnishes the cyclobutane product and regenerates the active iron catalyst. The stereochemical outcome is often dictated by the geometry of the ferracyclopentane intermediate.

Caption: General mechanism of an iron-catalyzed [2+2] cycloaddition.

Enantioselective Gold Catalysis

Chiral gold complexes have been successfully employed for the enantioselective synthesis of cyclobutenes via [2+2] cycloaddition of alkynes and alkenes.[15] These reactions often proceed with high yields and excellent enantioselectivities, providing a valuable route to chiral cyclobutane precursors.

Experimental Data Summary

Entry	Substrate 1	Substrate 2	Catalyst/Conditions	Yield (%)	Diastereomeric Ratio (d.r.)	Enantiomeric Ratio (e.r.)	Reference
1	Allyl amines	Allyl amines	Pyrimidinediimine-iron catalyst	-	cis (major)	-	[14][17]
2	Terminal alkynes	Alkenes	Chiral Josiphos digold(I) complex	70	-	91:9	[15]
3	α,ω-dienes	-	(iPrPDI)Fe(N₂)₂	Good	-	-	[18]

V. Intramolecular Cyclization: Building the Ring from Within

Intramolecular cyclization strategies offer a powerful alternative for the synthesis of substituted cyclobutanes, often with excellent control over stereochemistry. The intramolecular Michael addition is a particularly versatile approach for the formation of cyclobutane esters.[19]

Mechanistic Rationale

The intramolecular Michael addition involves the conjugate addition of a nucleophile (the Michael donor) to an α,β-unsaturated carbonyl compound (the Michael acceptor) within the same molecule.[20] For the synthesis of cyclobutane esters, a common strategy involves the generation of an enolate from a malonate or a related active methylene compound, which then attacks an appropriately positioned α,β-unsaturated ester. The resulting cyclobutane is formed with a predictable stereochemical outcome, often dictated by the transition state that minimizes steric interactions.

Caption: General workflow of an intramolecular Michael addition for cyclobutane synthesis.

Enantioselective Variants

The use of chiral catalysts, such as cinchona-derived squaramides, can facilitate enantioselective intramolecular Michael additions, providing access to enantioenriched cyclobutane esters.[21]

Experimental Data Summary

| Entry | Substrate | Catalyst/Conditions | Yield (%) | Diastereomeric Ratio (d.r.) | Enantiomeric Ratio (e.r.) | Reference | | :--- | :--- | :--- | :--- | :--- | :--- | :--- | :--- | | 1 | Thiol-substituted cyclobutenes | DBU | up to 100 | >95:5 | - |[21][22] | | 2 | Thiol-substituted cyclobutenes | Chiral cinchona squaramide | High | - | up to 99.7:0.3 |[21][22] |

VI. Conclusion and Future Outlook

The synthesis of substituted cyclobutane esters remains a vibrant and evolving field of research. While photochemical [2+2] cycloadditions offer a robust and often stereoselective entry point, thermal methods with activated substrates and, increasingly, transition-metal-catalyzed approaches provide powerful alternatives with complementary scope and reactivity. Intramolecular cyclizations, particularly the Michael addition, offer a reliable strategy for constructing these strained rings with a high degree of stereocontrol.

The continued development of more efficient and selective catalytic systems, particularly those employing earth-abundant metals and visible light, will undoubtedly expand the synthetic chemist's toolkit for accessing these valuable motifs.[6] As our understanding of reaction mechanisms deepens, so too will our ability to design and execute novel and efficient syntheses of complex cyclobutane-containing molecules for applications in drug discovery and materials science.

VII. References

Sources

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• 3. Cycloaddition reactions [2+2] | PPTX [slideshare.net]
• 4. m.youtube.com [m.youtube.com]
• 5. portal.fis.tum.de [portal.fis.tum.de]
• 6. Recent advances in the application of [2 + 2] cycloaddition in the chemical synthesis of cyclobutane-containing natural products - PMC [pmc.ncbi.nlm.nih.gov]
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• 12. Borylated cyclobutanes via thermal [2 + 2]-cycloaddition - Chemical Science (RSC Publishing) DOI:10.1039/D3SC06600B [pubs.rsc.org]
• 13. ORGANIC CHEMISTRY. Iron-catalyzed intermolecular [2+2] cycloadditions of unactivated alkenes - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 18. collaborate.princeton.edu [collaborate.princeton.edu]
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• 20. Michael addition reaction and its examples [ace.ewapub.com]
• 21. Enantioselective synthesis of 1,2-disubstituted thiocyclobutanes via Michael addition - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Enantioselective synthesis of 1,2-disubstituted thiocyclobutanes via Michael addition - Chemical Science (RSC Publishing) [pubs.rsc.org]